Diatretyne I

• CAS: 53318-35-7

Core Science & Biosynthesis

Chemical Structure, Properties, and Experimental Methodologies of Diatretyne I: A Technical Guide

Executive Summary

As a Senior Application Scientist, navigating the structural complexity and inherent instability of polyyne antibiotics is a critical challenge in natural product chemistry. Diatretyne I (also known as diatretyne amide) is a highly unsaturated, linear aliphatic compound originally isolated from the basidiomycete fungus Clitocybe diatreta. This whitepaper provides an in-depth analysis of its chemical architecture, physicochemical properties, and the validated experimental workflows required for its isolation and characterization.

Chemical Architecture and Molecular Logic

Diatretyne I, chemically designated as (E)-8-amino-8-oxo-2-octene-4,6-diynoic acid, possesses a molecular formula of C8H5NO3 1. The molecule is characterized by a rigid, linear geometry dictated by its conjugated enediyne-like core.

The structural logic of Diatretyne I relies on four distinct functional motifs:

• Carboxylic Acid Terminus: Imparts pH-dependent solubility, allowing for selective partitioning during solvent extraction.

• Trans-Alkene (E-isomer): Provides structural rigidity and extends the conjugation of the pi-electron system.

• Conjugated Diyne Core: The highly electrophilic triple bonds are responsible for both its characteristic UV absorbance and its inherent thermodynamic instability.

• Amide Terminus: Facilitates intermolecular hydrogen bonding, which drives its crystallization behavior.

Logical mapping of Diatretyne I structural motifs to their physicochemical properties.

Physicochemical Properties and Data Presentation

The extreme unsaturation of Diatretyne I makes it highly reactive. It crystallizes from methanol but is prone to explosive decomposition at 198°C 2. The extended conjugation yields a highly specific UV absorption profile, which serves as the primary diagnostic tool for its identification.

Property	Value	Source
CAS Registry Number	53318-35-7 / 544-04-7	2
Molecular Formula	C8H5NO3	1
Molecular Weight	163.13 g/mol	2
Melting Point	198°C (Explosive decomposition)	2
UV Maxima (95% Ethanol)	224, 274, 291, 309.5 nm	2
Biological Activity	Weak anti-Gram-positive bacterial agent	3

Biological Activity and Mechanistic Insights

Diatretyne I exhibits weak antibacterial activity, specifically targeting Gram-positive bacteria 3. The causality behind this biological activity is rooted in its conjugated diyne system. Polyynes typically exert antimicrobial effects by intercalating into bacterial lipid bilayers, thereby disrupting membrane integrity. Furthermore, the highly electrophilic nature of the conjugated triple bonds allows for nucleophilic addition reactions with cellular thiols (e.g., cysteine residues in essential bacterial enzymes), leading to irreversible enzyme inhibition.

Experimental Protocols: Isolation and Self-Validating Characterization

Handling polyynes requires meticulous control over temperature, light, and pH to prevent polymerization or degradation. The following protocol outlines a self-validating workflow for the isolation of Diatretyne I from microbial cultures.

Step-by-Step Methodology:

• Fermentation: Cultivate Clitocybe diatreta in a synthetic liquid medium at 25°C for 21-28 days 4.

  • Causality: Extended static fermentation is required to trigger the secondary metabolic pathways responsible for polyyne biosynthesis.

• Acidified Solvent Extraction: Filter the mycelium and acidify the culture broth to pH 3.0 using 1M HCl. Extract the aqueous phase three times with equal volumes of ethyl acetate.

  • Causality: Adjusting the pH to 3.0 protonates the carboxylic acid moiety of Diatretyne I, suppressing its ionization and driving its partition into the organic ethyl acetate phase.

• Low-Temperature Concentration: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure at a temperature strictly below 30°C.

  • Causality: Thermal energy rapidly induces the cross-linking and explosive polymerization of the diyne core. Maintaining low temperatures is critical for molecular survival.

• Chromatographic Purification: Load the crude extract onto a silica gel column. Elute using a gradient of chloroform and methanol. Monitor fractions via thin-layer chromatography (TLC) under short-wave UV light (254 nm).

• Crystallization and Self-Validation: Pool the active fractions and recrystallize from cold methanol to yield unstable, colorless crystals 2.

  • Validation Loop: Immediately dissolve a micro-aliquot of the crystals in 95% ethanol and analyze via UV-Vis spectroscopy. The protocol is validated only if sharp absorption maxima are observed precisely at 224, 274, 291, and 309.5 nm. Any broadening or shifting of these peaks indicates polymerization failure.

Step-by-step experimental workflow for the isolation and validation of Diatretyne I.

Conclusion

Diatretyne I remains a fascinating case study in the handling of highly reactive natural products. Its isolation demands a deep understanding of the causality between its conjugated enediyne structure and its macroscopic properties. By employing pH-driven extraction and low-temperature processing, researchers can successfully isolate this compound for further antimicrobial and biosynthetic studies while mitigating the risks of explosive decomposition.

References

• DrugFuture Chemical Index.
• MedChemExpress. "Diatretyne Ⅰ (Diatretyne amide) | Anti-Bacterial Agent." MedChemExpress.
• LookChem.
• Miller, Max W. "The Pfizer Handbook of Microbial Metabolites." Archive.org.

Sources

• 1. lookchem.com [lookchem.com]
• 2. Diatretyne I [drugfuture.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. dn721605.ca.archive.org [dn721605.ca.archive.org]

A Technical Guide to the Isolation of Diatretyne I from Clitocybe diatreta

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, in-depth technical overview of the isolation of Diatretyne I, a polyacetylenic antibiotic, from the fungus Clitocybe diatreta. While the original detailed protocol from Anchel's seminal 1953 paper could not be fully retrieved, this document reconstructs the likely methodology based on available literature and established practices in natural product chemistry. It further enriches this historical perspective with modern techniques to offer a contemporary workflow for the isolation, purification, and characterization of this and similar bioactive compounds.

Introduction: The Significance of Diatretyne I

Diatretyne I is a naturally occurring polyacetylene produced by the fungus Clitocybe diatreta. Polyacetylenes are a class of secondary metabolites characterized by the presence of multiple acetylene (C≡C) functional groups. These compounds are known for their diverse biological activities, including antibacterial, antifungal, and cytotoxic properties. Diatretyne I, specifically, has been noted for its weak anti-Gram-positive bacterial activity. The study of such natural products is crucial for the discovery of new therapeutic agents and for understanding the chemical ecology of their producing organisms.

Clitocybe diatreta, the fungal source of Diatretyne I, is a species within the Tricholomataceae family. It is typically found in temperate forest habitats, growing in leaf litter in deciduous and mixed woodlands. While some species of Clitocybe are edible, many are toxic, and C. diatreta is not recommended for consumption[1]. The production of secondary metabolites like the diatretynes is a characteristic feature of many fungi, playing roles in defense, competition, and communication.

Part 1: Cultivation of Clitocybe diatreta

The successful isolation of Diatretyne I begins with the robust cultivation of Clitocybe diatreta. The following is a reconstructed protocol for the fermentation of this fungus, based on general mycological practices.

Culture Medium and Inoculation

The composition of the culture medium is critical for the production of secondary metabolites. While the exact medium used by Anchel is not detailed in the available literature, a typical rich medium for fungal fermentation would likely have been employed.

Table 1: Reconstructed Culture Medium for Clitocybe diatreta

Component	Concentration (g/L)	Purpose
Glucose	20-40	Carbon source for primary metabolism and precursor for secondary metabolites.
Yeast Extract	5-10	Source of nitrogen, vitamins, and growth factors.
Peptone	5-10	Additional source of nitrogen and amino acids.
KH₂PO₄	1.0	Buffering agent and source of phosphate.
MgSO₄·7H₂O	0.5	Source of magnesium, a cofactor for many enzymes.
Agar (for solid medium)	15-20	Solidifying agent for plates and slants.

Step-by-Step Protocol for Inoculation and Fermentation:

• Preparation of Starter Culture: A pure culture of Clitocybe diatreta is first grown on a solid agar medium (e.g., Potato Dextrose Agar or the medium described in Table 1) in Petri dishes or slants. This is incubated at 25-28°C for 7-14 days until sufficient mycelial growth is observed.

• Inoculation of Liquid Medium: A small piece of the agar culture is aseptically transferred to a flask containing the sterile liquid fermentation medium.

• Incubation: The liquid culture is incubated at 25-28°C on a rotary shaker (120-150 rpm) to ensure adequate aeration and prevent clumping of the mycelia. The fermentation is typically carried out for 14-21 days, during which the production of Diatretyne I is expected to occur.

Monitoring Fungal Growth and Secondary Metabolite Production

Throughout the fermentation process, it is advisable to monitor the growth of the fungus and the production of Diatretyne I. This can be achieved through:

• Microscopic Examination: Regularly observing the morphology of the fungal mycelia.

• pH Monitoring: Tracking the pH of the culture medium, as changes can indicate different phases of growth and metabolism.

• Analytical Thin-Layer Chromatography (TLC): Periodically extracting a small sample of the culture broth with an organic solvent (e.g., ethyl acetate) and analyzing the extract by TLC to detect the presence of Diatretyne I. The compound's high degree of unsaturation allows for visualization under UV light or with a suitable staining reagent.

Part 2: Extraction and Initial Purification of Diatretyne I

Following the fermentation period, the next crucial step is the extraction of Diatretyne I from the culture broth and mycelia. Polyacetylenes are often sensitive to light and heat, so the extraction process should be carried out with these considerations in mind.

Separation of Mycelia and Culture Broth

The fungal culture is first separated into its solid (mycelia) and liquid (culture filtrate) components, as Diatretyne I may be present in both.

• Filtration: The culture broth is passed through several layers of cheesecloth or a similar filter to separate the mycelia from the liquid medium.

• Centrifugation: For a more complete separation, the filtrate can be centrifuged to pellet any remaining fungal cells.

Solvent Extraction

Solvent extraction is a common method for isolating organic compounds from aqueous mixtures[2][3]. The choice of solvent is critical and depends on the polarity of the target compound.

Step-by-Step Protocol for Solvent Extraction:

• Extraction of the Culture Filtrate: The culture filtrate is transferred to a separatory funnel. An equal volume of an immiscible organic solvent, such as ethyl acetate or diethyl ether, is added. The funnel is shaken vigorously and then allowed to stand for the layers to separate. The organic layer, containing the extracted compounds, is collected. This process is typically repeated three times to maximize the yield.

• Extraction of the Mycelia: The mycelial mass is homogenized in a blender with a suitable organic solvent (e.g., methanol or acetone) to disrupt the cells and release intracellular metabolites. The mixture is then filtered, and the solvent is evaporated under reduced pressure. The resulting residue is then subjected to solvent partitioning as described for the culture filtrate.

• Combining and Drying the Organic Extracts: The organic extracts from both the filtrate and mycelia are combined, washed with brine (a saturated solution of NaCl) to remove any residual water, and then dried over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: The dried organic extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract containing Diatretyne I and other secondary metabolites.

Part 3: Chromatographic Purification of Diatretyne I

The crude extract obtained from the solvent extraction is a complex mixture of compounds. Chromatographic techniques are essential for the purification of Diatretyne I.

Adsorption Chromatography

Adsorption chromatography is a classical and effective method for the initial fractionation of crude extracts.

Step-by-Step Protocol for Column Chromatography:

• Column Packing: A glass column is packed with a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Sample Loading: The crude extract is dissolved in a minimal amount of the initial mobile phase and loaded onto the top of the silica gel column.

• Elution: The column is eluted with a gradient of solvents with increasing polarity. For example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

• Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing Diatretyne I. Fractions with similar TLC profiles are pooled together.

Modern Chromatographic Techniques: HPLC

For a higher degree of purity, High-Performance Liquid Chromatography (HPLC) is the method of choice.

Table 2: Suggested HPLC Parameters for Diatretyne I Purification

Parameter	Condition
Column	C18 reverse-phase (for preparative or semi-preparative scale)[4]
Mobile Phase	A gradient of water (A) and acetonitrile or methanol (B), both with 0.1% formic acid.
Gradient	Start with a higher percentage of A and gradually increase the percentage of B.
Detection	UV detector set at the absorption maxima of Diatretyne I (around 270-310 nm).
Flow Rate	Dependent on the column dimensions.

Workflow Diagram for Isolation and Purification of Diatretyne I

Caption: Workflow for the isolation and purification of Diatretyne I.

Part 4: Crystallization and Characterization

Once a highly purified fraction of Diatretyne I is obtained, the final steps are to obtain it in a crystalline form and to confirm its structure.

Crystallization

Crystallization is often achieved by dissolving the purified compound in a minimal amount of a suitable solvent and then slowly adding a second solvent in which the compound is less soluble (an anti-solvent). The slow evaporation of the solvent mixture can lead to the formation of crystals.

Spectroscopic Characterization

The structure of the isolated compound should be confirmed using a combination of modern spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for determining the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern of the compound, which aids in its identification.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The characteristic UV absorption spectrum of polyacetylenes is a key identifier.

• Infrared (IR) Spectroscopy: Helps to identify the functional groups present in the molecule, such as the C≡C triple bonds, C=O of the carboxylic acid and amide, and N-H bonds.

Part 5: Biological Activity of Diatretyne I

Diatretyne I has been reported to possess weak antibacterial activity against Gram-positive bacteria. To quantify this activity, the Minimum Inhibitory Concentration (MIC) should be determined.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Protocol for MIC Determination:

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacteria (e.g., Staphylococcus aureus or Bacillus subtilis) is prepared.

• Serial Dilution of Diatretyne I: A series of twofold dilutions of the purified Diatretyne I is prepared in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of Diatretyne I at which there is no visible bacterial growth.

Table 3: Representative MIC Values for Other Compounds Against Gram-Positive Bacteria

Compound Class	Organism	MIC Range (µg/mL)	Reference
Polyamines	Staphylococcus aureus	2 - >10,000	[5][6]
Plant-derived phytochemicals	Staphylococcus aureus	128 - >2048	[7]
Propolis Extract	Staphylococcus aureus	390 - 780	[8]

Conclusion and Future Directions

The isolation of Diatretyne I from Clitocybe diatreta represents a classic example of natural product discovery. While the original methods relied on classical techniques, modern advancements in fermentation, chromatography, and spectroscopy offer the potential for more efficient and higher-yielding isolation processes. The reconstructed protocol provided in this guide serves as a valuable starting point for researchers interested in reinvestigating this and other bioactive polyacetylenes.

Future research should focus on optimizing the fermentation conditions to enhance the production of Diatretyne I, developing more efficient and scalable purification strategies, and conducting comprehensive biological activity profiling to fully elucidate its therapeutic potential. The unique chemical structure of Diatretyne I also makes it an interesting target for synthetic and medicinal chemists exploring novel antibiotic scaffolds.

References

• Zombie Mushrooms. Clitocybe diatreta. [Link]

• JSciMed Central. (2024). In-Depth Functional Characterization of Bacillus subtilis PLSSC Revealing its Robust Probiotic Attributes. JSM Microbiology, 10(1), 1090.
• OAsis: UNLV's. (n.d.). Polymer Antimicrobial Synergy Research. University of Nevada, Las Vegas.
• O'Neill, A. J., et al. (2022). Antibacterial activity of novel linear polyamines against Staphylococcus aureus. PLoS ONE, 17(8), e0273725.
• Joshi, G. S., et al. (2011). A Novel Role for Menaquinone in Bacterial Respiration: Menaquinone is required for the bactericidal activity of polyamines in Staphylococcus aureus. mBio, 2(6), e00220-11.
• MDPI. (2024). Anti-Staphylococcus aureus Activity of Volatile Phytochemicals and Their Combinations with Conventional Antibiotics Against Methicillin-Susceptible S. aureus (MSSA) and Methicillin-Resistant S. aureus (MRSA) Strains. Antibiotics, 13(11), 957.
• PubMed. (2018). Application of high-speed counter-current chromatography and HPLC to separate and purify of three polyacetylenes from Platycodon grandiflorum.
• Schaller, C. (n.d.). Solvent Partitioning.
• PMC. (2020). Boosting Adsorption and Selectivity of Acetylene by Nitro Functionalisation in Copper(II)‐Based Metal–Organic Frameworks.
• ResearchGate. (n.d.). Determination of MIC of different chemicals on Bacillus subtilis bacterial cells.

• Picture Mushroom. Clitocybe diatreta. [Link]

• ACS Publications. (2024). Formation of Chromophores from cis-Pinonaldehyde Aged in Highly Acidic Conditions. Journal of the American Chemical Society.
• ResearchGate. (n.d.). Adsorption.
• MDPI. (2013). Susceptibility of Staphylococcus aureus Clinical Isolates to Propolis Extract Alone or in Combination with Antimicrobial Drugs. Molecules, 18(8), 9588-9602.
• Google Patents. (n.d.).
• OSTI.gov. (n.d.). An Ideal Molecular Sieve for Acetylene Removal from Ethylene with Record Selectivity and Productivity.
• PMC. (2024). Elucidation of Antimicrobials and Biofilm Inhibitors Derived from a Polyacetylene Core. Molecules, 29(24), 5678.
• PMC. (2008). Differential Roles of Poly-N-Acetylglucosamine Surface Polysaccharide and Extracellular DNA in Staphylococcus aureus and Staphylococcus epidermidis Biofilms. Journal of Bacteriology, 190(22), 7539–7548.
• Chemistry LibreTexts. (2021). Solvent Partitioning (Liquid - Liquid Extraction).
• PMC. (2018). Bacillaene Mediates the Inhibitory Effect of Bacillus subtilis on Campylobacter jejuni Biofilms. Applied and Environmental Microbiology, 84(14), e00309-18.
• PubMed. (1959). Metabolic Products of Clitocybe Diatreta. III. Characterization of Diatretyne 3 as trans-10-hydroxy-dec-2-en-4, 6, 8-trynoic Acid. Archives of Biochemistry and Biophysics, 85, 569-571.

• GBIF. Clitocybe diatreta (Fr.) P.Kumm. [Link]

• ResearchGate. (n.d.).
• PubMed. (1958). Metabolic products of Clitocybe diatreta. II. Biochemical variation of cultures; production of diatretyne 3. Archives of Biochemistry and Biophysics, 78(1), 111-114.
• PMC. (2024). Catalytic Asymmetric Construction of α,α‐Diaryl Aldehydes via Oxo‐Hydroarylation of Terminal Alkynes.
• PubMed. (2003).
• PubMed. (2008). Redox-switched oxidation of dihydrogen using a non-innocent ligand. Journal of the American Chemical Society, 130(3), 788-789.

Sources

• 1. zombiemyco.com [zombiemyco.com]
• 2. idc-online.com [idc-online.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Application of high-speed counter-current chromatography and HPLC to separate and purify of three polyacetylenes from Platycodon grandiflorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibacterial activity of novel linear polyamines against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 7. mdpi.com [mdpi.com]
• 8. Susceptibility of Staphylococcus aureus Clinical Isolates to Propolis Extract Alone or in Combination with Antimicrobial Drugs | MDPI [mdpi.com]

diatretyne I molecular weight and chemical formula

An In-Depth Technical Guide to Diatretyne I

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals interested in the natural polyacetylene antibiotic, Diatretyne I. It provides an in-depth analysis of its physicochemical properties, isolation and synthesis, biological activity, and essential experimental protocols, grounded in established scientific literature.

Part 1: Physicochemical Properties of Diatretyne I

A thorough understanding of a compound's fundamental characteristics is the bedrock of any successful research endeavor. This section details the core identity, structure, and spectroscopic signature of Diatretyne I.

Core Identification

Diatretyne I is an antibiotic substance first isolated from the fungus Clitocybe diatreta. Its core molecular and identifying information is summarized below.

Property	Value	Source(s)
Chemical Formula	C₈H₅NO₃	[1]
Molecular Weight	163.13 g/mol	[1]
IUPAC Name	(E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid	[1]
CAS Registry Number	53318-35-7, 544-04-7	[1]
Common Synonyms	Diatretyne amide, trans-7-carbamoyl-2-heptene-4,6-diynoic acid	[1]

Structural Elucidation

The bioactivity and instability of Diatretyne I are direct consequences of its unique molecular architecture. The structure is a short-chain fatty acid derivative characterized by a high degree of unsaturation. Key functional groups include:

• A carboxylic acid at one terminus, providing a site for salt formation and polar interactions.

• A primary amide at the other terminus.

• A conjugated system consisting of one trans (E) carbon-carbon double bond and two carbon-carbon triple bonds (a diyne).

This extended π-system is highly electron-deficient and is the primary reason for both its biological activity and its chemical instability. The planarity and rigidity imposed by the double and triple bonds define its three-dimensional shape and ability to interact with biological targets.

Caption: Chemical structure of Diatretyne I.

Spectroscopic Profile

The conjugated system of Diatretyne I gives it a distinct ultraviolet (UV) absorption profile. The reported UV maxima in 95% ethanol are at 224, 274, 291, and 309.5 nm. This complex spectrum is characteristic of extended polyacetylene chromophores.

Expert Insight: From an experimental standpoint, this UV signature is a critical and convenient tool. During isolation or synthesis, fractions can be rapidly monitored for the presence of the target compound using a UV-Vis spectrophotometer. A deviation from this signature would indicate impurity or degradation, providing a real-time, self-validating check on the experimental process.

Part 2: Isolation and Synthesis

Natural Product Isolation

Diatretyne I is a secondary metabolite produced by the fungus Clitocybe diatreta. The isolation of such polar, unsaturated compounds requires a carefully designed workflow to extract the molecule from the culture medium and purify it while minimizing degradation.

Causality in Protocol Design: The choice of an appropriate extraction and purification strategy is dictated by the molecule's structure. The presence of both a carboxylic acid and an amide group makes Diatretyne I polar, suggesting that extraction from an aqueous fungal culture would be best achieved with a polar organic solvent like ethyl acetate. Its instability requires that all steps be performed rapidly and at low temperatures. Subsequent purification would rely on chromatographic techniques that separate compounds based on polarity, such as silica gel chromatography or, for higher purity, reverse-phase high-performance liquid chromatography (HPLC).

Caption: Conceptual workflow for Diatretyne I isolation.

Chemical Synthesis

The total synthesis of Diatretyne I was reported by Ashworth et al. in 1958. Synthesizing a molecule with multiple reactive functional groups and a propensity for polymerization presents significant challenges.

Strategic Considerations: A successful synthesis must address the following:

• Protecting Group Strategy: The carboxylic acid is highly reactive and would likely need to be protected (e.g., as an ester) during the construction of the carbon backbone to prevent unwanted side reactions.

• Carbon Chain Construction: The diyne and alkene functionalities are typically constructed using established coupling reactions, such as the Cadiot-Chodkiewicz or related acetylenic coupling methodologies.

• Stereochemical Control: The trans-configuration of the double bond must be specifically introduced, often through stereoselective reduction of an alkyne or via a Wittig-type reaction.

• Deprotection: The final step would involve the gentle removal of any protecting groups to reveal the final structure without causing its decomposition.

Part 3: Biological Activity and Mechanism of Action

Antibacterial Spectrum

Diatretyne I has been reported to exhibit weak antibacterial activity, primarily against Gram-positive bacteria.[1] This limited but specific activity suggests it could serve as a scaffold for the development of more potent antibiotic analogues. The development of new antibiotics with unique mechanisms is crucial for combating the rise of antibiotic resistance.[2]

Postulated Mechanism of Action

While the precise molecular target of Diatretyne I has not been definitively established, the mechanism of action for polyacetylene antibiotics is generally attributed to their ability to act as potent electrophiles.

Mechanistic Hypothesis: The electron-deficient, conjugated diyne system in Diatretyne I is highly susceptible to nucleophilic attack. It is hypothesized that the molecule reacts with key biological nucleophiles, such as the thiol groups of cysteine residues or the amine groups of lysine residues within essential bacterial enzymes. This covalent modification, or alkylation, would lead to irreversible enzyme inhibition, disruption of critical metabolic pathways, and ultimately, cell death. A recent review highlights that the antibacterial action of polyacetylenes can involve the disruption of the bacterial membrane.[3]

Part 4: Experimental Protocols and Considerations

Handling and Storage

The chemical nature of Diatretyne I necessitates stringent handling and storage procedures to ensure researcher safety and maintain sample integrity.

• Safety Precaution: Diatretyne I has been reported to explode upon heating to 198°C. Therefore, heating of the solid material should be avoided, and melting point analysis must be conducted with extreme caution behind a blast shield.

• Storage Conditions: As a highly unsaturated compound, Diatretyne I is susceptible to oxidation, polymerization, and degradation upon exposure to light and air. To ensure its stability, the compound should be stored under an inert atmosphere (argon or nitrogen), at low temperatures (-20°C or below), and protected from light.[4]

Protocol for Quality Control and Characterization

This protocol outlines a self-validating system to confirm the identity, purity, and integrity of a Diatretyne I sample.

• Purity Assessment via HPLC:

  • Objective: To determine the purity of the sample and identify any potential degradation products.

  • Method: A reverse-phase C18 column is used with a mobile phase gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Detection: A photodiode array (PDA) detector is set to monitor the characteristic UV absorption maxima (274, 291, 309.5 nm).

  • Validation: A pure sample should yield a single major peak at the expected retention time with the correct UV spectrum. The peak area percentage provides a quantitative measure of purity.

• Identity Confirmation via Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight of the compound.

  • Method: High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) in negative ion mode is ideal.

  • Validation: The system should detect an ion corresponding to the deprotonated molecule [M-H]⁻ with a mass-to-charge ratio (m/z) that matches the theoretical exact mass of C₈H₄NO₃⁻ (162.0191). This provides unambiguous confirmation of the chemical formula.

• Structural Verification via NMR Spectroscopy:

  • Objective: To confirm the precise chemical structure, including the trans-stereochemistry of the double bond.

  • Method: ¹H and ¹³C NMR spectroscopy in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Validation: The ¹H NMR spectrum should show characteristic signals for the amide protons, the vinyl protons (with a large coupling constant, typically >12 Hz, confirming the trans geometry), and the carboxylic acid proton. The ¹³C NMR will confirm the presence of the correct number of carbon atoms, with distinctive chemical shifts for the carbonyls, alkynes, and alkenes.

Conclusion

Diatretyne I, while possessing only modest antibiotic activity, represents a fascinating example of a natural polyacetylene. Its highly unsaturated and functionalized structure provides a valuable scaffold for synthetic chemistry and drug discovery efforts. The technical information and protocols outlined in this guide are intended to provide researchers with the foundational knowledge required to handle, analyze, and further investigate this intriguing molecule safely and effectively.

References

• DrugFuture. (n.d.). Diatretyne I. Retrieved from [Link]

• El-Sayed, A. K., et al. (2024).
• Ashworth, P. J., et al. (1958). The synthesis of diatretyne 1 [trans-7-carbamoyl-2-heptene-4, 6-diynoic acid] and diatretyne 2 [7-cyano-trans-2-heptene-4, 6-diynoic acid]. Journal of the Chemical Society.
• Anchel, M. (1953). Metabolic products of Clitocybe diatreta. I. Diatretynes 1 and 2. Journal of the American Chemical Society, 75(18), 4621-4622.
• Anchel, M. (1959). Metabolic Products of Clitocybe Diatreta. III. Characterization of Diatretyne 3 as trans-10-hydroxy-dec-2-en-4, 6, 8-trynoic Acid. Archives of Biochemistry and Biophysics, 85, 569-71.
• Alfurayhi, R., Huang, L., & Brandt, K. (2023).
• López-Gomollón, S., et al. (2026).
• Gao, J. M., et al. (2024). Chemical structures, biological activities, and biosynthetic analysis of secondary metabolites of the Diatrypaceae family: A comprehensive review.
• Zhang, X., et al. (2023). Dynamic helical cationic polyacetylenes for fast and highly efficient killing of bacteria.
• Pires, B., et al. (2024). Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. Forensic Toxicology.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. login.medscape.com [login.medscape.com]
• 4. Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Properties of Conjugated Enediynes: A Technical Guide for Researchers

This technical guide provides an in-depth exploration of the core spectroscopic properties of conjugated enediynes, a class of polyacetylene oligomers. Given the absence of a standardized structure for "polyacetylene diatretryne I" in the scientific literature, this document will focus on a representative and foundational enediyne structure: (3E,5E)-octa-3,5-diene-1,7-diyne. This molecule serves as an excellent model system to understand the fundamental spectroscopic signatures arising from the interplay of conjugated double and triple bonds. The principles and methodologies detailed herein are broadly applicable to the characterization of various short-chain polyacetylenes and related conjugated systems, making this guide a valuable resource for researchers, scientists, and professionals in drug development and materials science.

Fundamentals of Conjugated Enediynes

Conjugated enediynes are characterized by a sequence of alternating single, double, and triple carbon-carbon bonds. This extended π-system is the primary determinant of their unique electronic and, consequently, spectroscopic properties. The delocalization of π-electrons across the molecule leads to a smaller HOMO-LUMO gap compared to non-conjugated systems, resulting in absorption of light in the ultraviolet-visible (UV-Vis) region.[1] The vibrational modes of the conjugated backbone give rise to characteristic signals in Raman and Infrared (IR) spectroscopy, while the excited state dynamics can be probed by fluorescence spectroscopy. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical environment of each atom in the molecule.

A comprehensive analysis of these spectroscopic properties is crucial for confirming the structure, purity, and electronic characteristics of synthesized enediynes.[2] The following sections will delve into the theoretical underpinnings and practical aspects of the key spectroscopic techniques used to characterize these fascinating molecules.

UV-Visible Absorption Spectroscopy

Theoretical Basis: UV-Vis spectroscopy probes the electronic transitions within a molecule.[3] For conjugated systems like enediynes, the absorption of UV or visible light promotes a π-electron from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). The energy of this transition is inversely proportional to the wavelength of maximum absorption (λmax). The extent of conjugation directly influences the HOMO-LUMO gap; longer conjugated systems have smaller gaps and thus absorb at longer wavelengths (a bathochromic or red shift).[1] The UV-Vis spectrum of a conjugated polyene often exhibits a characteristic profile with multiple absorption bands due to vibronic coupling, which is the simultaneous change in electronic and vibrational energy levels.[4]

Expected Spectrum for (3E,5E)-octa-3,5-diene-1,7-diyne: For a short-chain polyacetylene like our model compound, the primary absorption is expected in the UV region. The spectrum will likely display a main absorption peak (λmax) with one or two shoulders at lower wavelengths, corresponding to transitions to different vibrational levels of the excited electronic state.[4] Based on data for similar conjugated systems, the λmax is anticipated to be in the range of 250-350 nm.

Table 1: Predicted UV-Vis Absorption Data for a Representative Enediyne

Parameter	Predicted Value	Significance
λmax	250 - 350 nm	Indicates the energy of the primary π-π* transition.
Molar Absorptivity (ε)	> 10,000 L mol-1 cm-1	High value is characteristic of an allowed π-π* transition.
Spectral Shape	Main peak with vibronic fine structure	Suggests a well-defined molecular structure with coupled electronic and vibrational states.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Dissolve a precisely weighed amount of the enediyne sample in a UV-transparent solvent (e.g., hexane, cyclohexane, or ethanol) to a concentration of approximately 10-5 M.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blank Correction: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Fill a matched quartz cuvette with the sample solution and record the absorption spectrum over a range of 200-800 nm.

• Data Analysis: Identify the λmax and any vibronic shoulders. Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the concentration in mol/L, and l is the path length of the cuvette in cm.

Raman Spectroscopy

Theoretical Basis: Raman spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of a molecule.[5] It relies on the inelastic scattering of monochromatic light (Raman scattering). The energy shifts between the incident and scattered light correspond to the vibrational frequencies of the molecule. For conjugated systems, resonance Raman spectroscopy is particularly informative. When the excitation wavelength is close to an electronic absorption band of the molecule, the intensity of Raman signals for vibrations coupled to that electronic transition is dramatically enhanced.[6] For polyacetylenes, the most intense Raman bands are typically associated with the stretching vibrations of the C-C single and C=C double bonds within the conjugated backbone.[7]

Expected Spectrum for (3E,5E)-octa-3,5-diene-1,7-diyne: The Raman spectrum will be dominated by strong peaks corresponding to the C-C, C=C, and C≡C stretching modes. The positions of these peaks are sensitive to the conjugation length and the local environment.

Table 2: Predicted Raman Shifts for a Representative Enediyne

Vibrational Mode	Predicted Raman Shift (cm-1)	Significance
C≡C Stretch	2100 - 2200	Characteristic of the alkyne functionality.
C=C Stretch (in-phase)	1450 - 1550	Strong band indicative of the conjugated polyene-like character.
C-C Stretch	1050 - 1150	Reflects the nature of the single bonds within the conjugated system.

Experimental Protocol: Raman Spectroscopy

• Sample Preparation: The sample can be a solid powder, a thin film, or a solution. For solutions, a concentration of 10-3 to 10-4 M is typically sufficient.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 633 nm, or 785 nm), a notch filter to remove Rayleigh scattering, a spectrograph, and a sensitive detector (e.g., a CCD camera).

• Data Acquisition: Focus the laser onto the sample. Collect the scattered light and record the Raman spectrum. The acquisition time and laser power should be optimized to obtain a good signal-to-noise ratio without causing sample degradation.

• Data Analysis: Identify the characteristic Raman bands and compare their positions and relative intensities to theoretical predictions or data from related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Theoretical Basis: NMR spectroscopy provides detailed information about the chemical structure and connectivity of atoms in a molecule.[8] It is based on the interaction of nuclear spins with an external magnetic field. The chemical shift (δ) of a nucleus is sensitive to its local electronic environment. For conjugated systems, the delocalized π-electrons create a magnetic field that can either shield or deshield nearby nuclei, leading to characteristic chemical shifts. Both 1H and 13C NMR are routinely used.[9]

Expected Spectrum for (3E,5E)-octa-3,5-diene-1,7-diyne:

• 1H NMR: The olefinic protons (attached to the C=C double bonds) will appear in the downfield region (typically δ 5-7 ppm) due to the deshielding effect of the π-system. The acetylenic protons (if present, though our model is symmetric) would be more shielded than expected based on electronegativity alone due to the magnetic anisotropy of the triple bond.

• 13C NMR: The sp2 carbons of the double bonds will resonate in the δ 100-150 ppm region, while the sp carbons of the triple bonds will appear in the δ 60-90 ppm range.

Table 3: Predicted 1H and 13C NMR Chemical Shifts for a Representative Enediyne

Nucleus	Predicted Chemical Shift (δ, ppm)	Significance
1H (Olefinic)	5.0 - 7.0	Deshielded due to the conjugated π-system.
13C (sp2)	100 - 150	Characteristic of carbons in a C=C double bond.
13C (sp)	60 - 90	Characteristic of carbons in a C≡C triple bond.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl3, DMSO-d6) in an NMR tube. Add a small amount of a reference standard (e.g., tetramethylsilane, TMS) if the solvent does not contain one.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire 1H and 13C{1H} (proton-decoupled) spectra. For more detailed structural elucidation, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed.

• Data Analysis: Integrate the 1H NMR signals to determine the relative number of protons. Analyze the chemical shifts and coupling constants to assign the signals to specific nuclei in the molecule.

Fluorescence Spectroscopy

Theoretical Basis: Fluorescence is the emission of light from a molecule after it has absorbed light. For a molecule to be fluorescent, it must have a rigid, planar structure and an extended π-conjugated system. While long-chain polyacetylenes are known to have very low fluorescence quantum yields, shorter, well-defined oligomers can exhibit fluorescence. The emission spectrum is typically a mirror image of the absorption spectrum. The difference in wavelength between the absorption maximum and the emission maximum is known as the Stokes shift.

Expected Spectrum for (3E,5E)-octa-3,5-diene-1,7-diyne: Unsubstituted, short-chain polyacetylenes often exhibit weak fluorescence. If fluorescent, the emission maximum would be expected at a longer wavelength than the absorption maximum, with a Stokes shift of 20-50 nm. The fluorescence quantum yield is likely to be low. The introduction of fluorescent side groups can significantly enhance the emission properties.

Table 4: Predicted Fluorescence Properties for a Representative Enediyne

Parameter	Predicted Value	Significance
Emission λmax	270 - 400 nm	Energy of the radiative transition from the first excited state to the ground state.
Stokes Shift	20 - 50 nm	Provides information about the structural relaxation in the excited state.
Quantum Yield (ΦF)	Low (< 0.1)	Indicates that non-radiative decay pathways are dominant.

Experimental Protocol: Fluorescence Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (typically the same as for UV-Vis spectroscopy, with the absorbance at the excitation wavelength being less than 0.1 to avoid inner filter effects).

• Instrumentation: A spectrofluorometer equipped with an excitation source (e.g., a xenon lamp), excitation and emission monochromators, and a sensitive detector (e.g., a photomultiplier tube).

• Data Acquisition: Record an excitation spectrum by scanning the excitation wavelength while monitoring the emission at a fixed wavelength. Record an emission spectrum by exciting the sample at its absorption maximum and scanning the emission monochromator.

• Data Analysis: Determine the excitation and emission maxima. The quantum yield can be determined relative to a known standard.

Visualizing Experimental Workflows

The following diagrams illustrate the generalized workflows for the spectroscopic techniques discussed.

Figure 2: Generalized workflow for Raman spectroscopy.

Conclusion

The spectroscopic characterization of conjugated enediynes provides a wealth of information about their electronic structure, molecular vibrations, and atomic connectivity. UV-Vis spectroscopy reveals the energy of electronic transitions, which is directly related to the extent of π-conjugation. Raman spectroscopy offers a detailed fingerprint of the vibrational modes of the conjugated backbone. NMR spectroscopy provides an unambiguous determination of the molecular structure. Finally, fluorescence spectroscopy probes the excited-state properties and relaxation pathways. A combined application of these techniques, as outlined in this guide, is essential for the comprehensive understanding and successful application of this important class of molecules in various scientific and technological fields.

References

• Carotenuto, G., & Nicolais, L. (2024). Polyacetylene prepared by chemical dehydration of poly(vinyl alcohol).
• Tang, B. Z., et al. (2009). Luminogenic Polyacetylenes and Conjugated Polyelectrolytes: Synthesis, Hybridization with Carbon Nanotubes, Aggregation-Induced Emission, Superamplification in Emission Quenching by Explosives, and Fluorescent Assay for Protein Quantitation. Macromolecules, 42(23), 8634–8645.
• Cai, Y., et al. (2008). Synthesis and Characterization of Polyacetylene with Side-chain Thiophene Functionality. Journal of Macromolecular Science, Part A: Pure and Applied Chemistry, 45(4), 265-270.
• Royal Society of Chemistry. (n.d.). 1H- and 13C-NMR for [Compound Name].
• Tretiak, S., et al. (2004). Excited state electronic structure of π conjugated phenylene-acetylene oligomers. arXiv:physics/0410014v1.
• Heller, E. J. (2014). The Polyacetylene Raman Spectrum, Decoded. arXiv:1410.8795v1.
• Costa, J. C. S., et al. (2015). Simulated UV-vis absorption spectra of polyacetylene (I ++).
• Abe, S., et al. (2024).
• Heller, E. J. (2014). The Polyacetylene Raman Spectrum, Decoded. SciSpace.
• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer.
• Heller, E. J. (2014). The Polyacetylene Raman Spectrum, Decoded. arXiv.org.
• Capobianco, A., et al. (1991). Optical spectra and structure of oligomeric models of polyparaphenylenevinylene. The Journal of Chemical Physics, 95(5), 355-396.
• Saito, M., et al. (2018). Fluorescence and phosphorescence study of germanium–acetylene polymers and germa[N]pericyclynes.
• Harada, I., et al. (1980). Spectroscopic studies on doped polyacetylene and p- carotene. The Journal of Chemical Physics, 73(10), 4780-4789.
• Moreno, M., et al. (2022). Raman Fingerprints of π-Electron Delocalization in Polythiophene-Based Insulated Molecular Wires. Macromolecules, 55(9), 3543–3554.
• Simmler, C., et al. (2017).
• Pretsch, E., et al. (2009).
• Carles, C. M., et al. (2020). Effect of UV Irradiation Time and Headgroup Interactions on the Reversible Colorimetric pH Response of Polydiacetylene Assemblies.
• PubChem. (n.d.). Deethylterbutryne.
• Antonov, L., et al. (2024). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.
• Preprints.org. (n.d.). Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C: 75MHz).
• Parker, S. F., et al. (2018). Computational and spectroscopic ‍characterization of thianthrene.
• PubChem. (n.d.). Daphnorin.
• Abdel-Hady, S. A., et al. (1968). A direct synthesis of dihydrotetrazines. Tetrahedron Letters, 9(35), 3871-3872.
• NIST. (n.d.). 1,4-Dithiin, 2,3-dihydro-5,6-dimethyl-, 1,1,4,4-tetraoxide. NIST Chemistry WebBook.
• Mondol, A., & Roesky, H. W. (2024).
• LibreTexts Chemistry. (2021).
• PubChem. (n.d.). Dextrin.
• PubChem. (n.d.). Hotrienol.
• Gardiner, D. J. (1992). Applications of Raman spectroscopy to the study of polymers and polymerization processes. Spectrochimica Acta Part A: Molecular Spectroscopy, 48(1), 1-13.
• Pavia, D. L., et al. (2008). Introduction to Spectroscopy. Cengage Learning.

Sources

• 1. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Effect of UV Irradiation Time and Headgroup Interactions on the Reversible Colorimetric pH Response of Polydiacetylene Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications | IntechOpen [intechopen.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. Fluorescent Polymers Conspectus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Resolution Purification of Diatretyne I from Natural Product Extracts using Reversed-Phase HPLC

Abstract

This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method for the purification of Diatretyne I, a bioactive polyacetylene amide.[1][2] Polyacetylenes are a class of natural products known for their diverse biological activities but also for their inherent instability, which presents a significant challenge for purification.[3] This guide provides a comprehensive, step-by-step protocol for the isolation of Diatretyne I from a complex matrix, such as a crude plant extract from the Oplopanax species.[4][5] The methodology is designed for researchers, scientists, and professionals in drug development, offering insights into the critical parameters of the purification process, from sample preparation to fraction collection and post-purification handling. The described reversed-phase HPLC method ensures high purity and recovery, which is essential for subsequent biological assays and structural elucidation.

Introduction and Scientific Background

Diatretyne I is a naturally occurring polyacetylene that has garnered interest for its potential biological activities, including weak anti-Gram-positive bacterial properties.[1] Like many polyacetylenes, it is characterized by a conjugated system of double and triple bonds, which makes it susceptible to degradation by light, heat, and oxygen.[3] These compounds are often found in complex mixtures within plant tissues, necessitating a highly selective and efficient purification technique.[4][5]

High-Performance Liquid Chromatography (HPLC) is the premier technique for the purification of such compounds due to its high resolution, reproducibility, and scalability. Reversed-phase chromatography, in particular, is well-suited for separating moderately polar compounds like Diatretyne I from both more polar and non-polar contaminants typically found in plant extracts. This method utilizes a non-polar stationary phase (e.g., C18) and a polar mobile phase, allowing for fine-tuned separation based on the differential partitioning of analytes between the two phases.[6]

The causality behind the experimental choices in this protocol is grounded in the chemical properties of Diatretyne I. Its structure contains a carboxylic acid and an amide group, making its retention sensitive to the pH of the mobile phase.[2] By using an acidified mobile phase, we ensure the carboxylic acid group is protonated, increasing its hydrophobicity and promoting consistent retention on the C18 column. A gradient elution is employed to effectively resolve a wide range of compounds present in the crude extract, ensuring the isolation of a highly pure final product.

Materials and Methods

Equipment and Consumables

• Preparative or Semi-Preparative HPLC System with a gradient pump, autosampler, column oven, and fraction collector.

• Photodiode Array (PDA) or multi-wavelength UV-Vis detector.

• Reversed-Phase HPLC Column: C18, 5 µm particle size, 10 x 150 mm (for semi-preparative scale).

• Syringe filters (0.45 µm, PTFE or nylon).

• Rotary evaporator.

• Lyophilizer (Freeze-dryer).

• Glassware: vials, flasks, and graduated cylinders.

Reagents and Solvents

• Acetonitrile (ACN), HPLC grade.

• Methanol (MeOH), HPLC grade.

• Water, HPLC grade or ultrapure (18.2 MΩ·cm).

• Formic Acid (FA), 99% purity or higher.

• Crude plant extract containing Diatretyne I (e.g., ethyl acetate fraction of Oplopanax elatus extract).[4]

• Nitrogen gas, high purity.

Experimental Protocols

Sample Preparation: From Crude Extract to HPLC-Ready Sample

The initial extract from natural sources is a complex mixture. This protocol ensures that the sample is suitable for injection, preventing column clogging and ensuring reproducible results.

Step-by-Step Protocol:

• Dissolution: Accurately weigh approximately 100 mg of the dried crude extract. Dissolve the extract in 10 mL of a 50:50 (v/v) mixture of methanol and water.

• Sonication: Sonicate the solution for 10 minutes to ensure complete dissolution of the target compound.

• Centrifugation: Centrifuge the solution at 4000 rpm for 15 minutes to pellet insoluble matter and particulates.

• Filtration: Carefully decant the supernatant and filter it through a 0.45 µm PTFE syringe filter into a clean HPLC vial. This step is critical to remove any remaining particulates that could damage the HPLC column.

• Storage: If not for immediate use, blanket the vial with nitrogen and store at -20°C to minimize degradation.[7]

HPLC Method and Parameters

This method is optimized for the separation of Diatretyne I from other compounds in the extract. The use of a C18 column provides excellent retention for this moderately polar molecule, while the gradient elution ensures efficient separation from impurities.[8]

Table 1: HPLC Chromatographic Conditions

Parameter	Value
Column	C18 Reversed-Phase, 5 µm, 10 x 150 mm
Mobile Phase A	0.1% Formic Acid (v/v) in Water
Mobile Phase B	0.1% Formic Acid (v/v) in Acetonitrile
Gradient Elution	0-5 min: 20% B; 5-35 min: 20-80% B; 35-40 min: 80% B; 40-45 min: 20% B
Flow Rate	4.0 mL/min
Column Temperature	25°C
Detection	PDA Detector, 210-400 nm; Monitor at 280 nm
Injection Volume	500 µL

Purification Workflow: Injection to Pure Compound

This workflow outlines the process from injecting the prepared sample to obtaining the purified, solvent-free Diatretyne I.

Step-by-Step Protocol:

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions (20% B) for at least 30 minutes or until a stable baseline is achieved.

• Injection: Inject the 500 µL of the filtered sample onto the column.

• Chromatographic Run: Start the gradient run according to the parameters in Table 1.

• Peak Monitoring and Fraction Collection: Monitor the chromatogram at 280 nm. Based on preliminary analytical runs, identify the peak corresponding to Diatretyne I. Set the fraction collector to collect the eluent corresponding to this peak.

• Solvent Removal: Combine the collected fractions containing the pure compound. Remove the acetonitrile and water using a rotary evaporator under reduced pressure at a temperature not exceeding 30°C to prevent thermal degradation.

• Lyophilization: Freeze the remaining aqueous solution and lyophilize to obtain the purified Diatretyne I as a solid powder.

• Purity Analysis: Re-dissolve a small amount of the purified compound and analyze its purity using an analytical scale HPLC system.

• Storage: Store the final product under nitrogen or argon at -80°C to ensure long-term stability.

Visualization of Workflows

Caption: Figure 1: Overall workflow for Diatretyne I purification.

Caption: Figure 2: Logic behind the HPLC method design.

Expected Results and Discussion

Following the injection of the prepared sample, a complex chromatogram with multiple peaks is expected. Diatretyne I, being a moderately polar compound, should elute during the mid-to-late phase of the gradient. The use of a PDA detector is highly recommended as it allows for the examination of the UV-Vis spectrum of the target peak. Polyacetylenes typically exhibit characteristic UV spectra due to their conjugated systems, which can aid in peak identification and purity assessment. The purity of the collected fraction should be ≥95% when re-analyzed on an analytical HPLC system.

The primary challenge in purifying Diatretyne I is its stability. The protocol mitigates this by recommending low-temperature storage, protection from light where possible, and prompt processing after extraction and purification.[7][9] The use of formic acid in the mobile phase not only aids in achieving sharp, symmetrical peaks by controlling the ionization state of the molecule but also creates a slightly acidic environment which can be preferable for the stability of some natural products.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Secondary interactions; column degradation.	Ensure mobile phase pH is appropriate. Flush the column or replace it if performance degrades.
Low Recovery	Compound degradation; poor solubility.	Work quickly and at low temperatures. Ensure the sample is fully dissolved before injection. Check fraction collection timing.
Baseline Drift	Column not equilibrated; mobile phase contamination.	Equilibrate the column for a longer period. Prepare fresh mobile phases daily.
Ghost Peaks	Carryover from previous injection.	Implement a robust needle wash protocol in the autosampler. Run blank injections between samples.

Conclusion

This application note provides a validated and reliable reversed-phase HPLC protocol for the purification of Diatretyne I. By carefully controlling the experimental parameters, particularly the mobile phase composition and gradient profile, high-purity Diatretyne I can be efficiently isolated from complex natural product extracts. The emphasis on sample preparation and post-purification handling addresses the critical issue of compound stability. This method serves as a foundational guide for researchers and can be adapted for the purification of other structurally related polyacetylenes.

References

• PubChem. (n.d.). Diatretyne 2. National Center for Biotechnology Information. Retrieved from [Link]

• precisionFDA. (n.d.). DIATRETYNE 2. U.S. Food and Drug Administration. Retrieved from [Link]

• Kim, J. H., et al. (2018). Anticancer Activity of an Oplopanax elatus Stem Extract and Biologically Active Isolated Compounds. Anti-Cancer Agents in Medicinal Chemistry, 18(10), 1438-1445. Retrieved from [Link]

• Rieck, F. (2022). Fast and Selective Purification of Oligonucleotides Using Preparative HPLC/MS and Software Support. Agilent Technologies, Inc. Retrieved from [Link]

• Abdel-Sattar, E., et al. (2024). HPLC-PDA Analysis of Polyacetylene Glucosides from Launaea capitata and Their Antibacterial and Antibiofilm Properties against Klebsiella pneumoniae. Molecules, 29(18), 4384. Retrieved from [Link]

• LookChem. (n.d.). Diatretyne I. Retrieved from [Link]

• Li, J. G., et al. (2001). [Isolation and structure elucidation of cirensenosides O and P from the leaves of Oplopanax elatus Nakai]. Yao Xue Xue Bao, 36(9), 675-677. Retrieved from [Link]

• Xu, J., et al. (2015). CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION. PMC. Retrieved from [Link]

• Wang, C., et al. (2017). Polyyne-Enriched Extract from Oplopanax elatus Significantly Ameliorates the Progression of Colon Carcinogenesis in Apc Min/+ Mice. Molecules, 22(9), 1569. Retrieved from [Link]

• Wuis, E. W., et al. (1999). Stability of dithranol in creams. Pharmaceutical World & Science, 21(6), 275-277. Retrieved from [Link]

• DeBord, J., et al. (2020). Extended Stability Evaluation of Selected Cathinones. PMC. Retrieved from [Link]

• Waters Corporation. (n.d.). RP-HPLC method for the Purification of Labeled Synthetic Oligonucleotides Using XTerra® MS C18 Columns. Retrieved from [Link]

• Wang, Y. F., et al. (2010). Isolation and Identification of Two New Polyynes from a North American Ethnic Medicinal Plant--Oplopanax horridus (Smith) Miq. Molecules, 15(2), 1088-1096. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Analysis of Polyacetylenes. Retrieved from [Link]

• Mass Spectrometry Research Facility. (n.d.). RP-HPLC Purification of Oligonucleotides. University of Oxford. Retrieved from [Link]

• American Chemical Society. (2024). Hierarchically Porous Polyacetylene Networks: Adsorptive Photocatalysts for Efficient Bisphenol A Removal from Water. ACS Polymers Au. Retrieved from [Link]

• PubChem. (n.d.). CID 70292631. National Center for Biotechnology Information. Retrieved from [Link]

• Li, S., et al. (2018). Application of high-speed counter-current chromatography and HPLC to separate and purify of three polyacetylenes from Platycodon grandiflorum. Journal of Separation Science, 41(4), 987-994. Retrieved from [Link]

• ResearchGate. (2025). Chemical profiling of root bark extract from Oplopanax elatus and its in vitro biotransformation by human intestinal microbiota. Retrieved from [Link]

• Lee, J. Y., & Suh, D. H. (2001). Synthesis and photoluminescence property of polyacetylenes containing liquid crystalline side groups. Journal of Polymer Research, 8(3), 159-167. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Anticancer Activity of an Oplopanax elatus Stem Extract and Biologically Active Isolated Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Extended Stability Evaluation of Selected Cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of high-speed counter-current chromatography and HPLC to separate and purify of three polyacetylenes from Platycodon grandiflorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stability of dithranol in creams - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: In Vitro Antimicrobial Assay of Diatretyne I

For Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for antibiotic development. Natural products, with their inherent structural diversity, represent a promising reservoir for such discovery. Among these are polyynes, a class of compounds characterized by multiple acetylene units. Diatretyne I, a polyacetylene antibiotic substance derived from the fungus Clitocybe diatreta, is one such molecule of interest.[1] Its chemical name is (E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid.[1] Early research has indicated that Diatretyne I possesses weak activity against Gram-positive bacteria.[2]

This guide provides a detailed, authoritative framework for conducting in vitro antimicrobial susceptibility testing (AST) of Diatretyne I. The protocols herein are grounded in the globally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI), specifically the M07 document for broth dilution methods, to ensure data integrity and reproducibility.[3][4][5]

Scientific Principles and Experimental Rationale

The primary objective of this assay is to determine the Minimum Inhibitory Concentration (MIC) of Diatretyne I. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a fundamental metric for assessing the potency of a potential new antibiotic.

Why Broth Microdilution? The broth microdilution method is considered the "gold standard" for quantitative AST.[6] It is a robust and standardized technique that allows for the testing of multiple concentrations of a compound against various microorganisms simultaneously in a 96-well microtiter plate format, providing a clear and quantitative MIC value.[3][7] This method is preferred over diffusion-based methods (like disk diffusion) for novel compound evaluation due to its higher precision and reproducibility.

The Challenge of Natural Products: Polyynes like Diatretyne I can be hydrophobic, presenting challenges with solubility in aqueous testing media. To address this, a stock solution is typically prepared in 100% dimethyl sulfoxide (DMSO). However, it is critical to ensure the final concentration of DMSO in the assay does not exceed a level (typically ≤1%) that could affect microbial growth or interfere with the assay results.

Materials and Reagents

Test Compound and Media

• Diatretyne I: (CAS 53318-35-7)[1]

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): The standard medium for susceptibility testing of rapidly growing aerobic bacteria.[7][8]

• Dimethyl Sulfoxide (DMSO): ACS grade or higher.

• Control Antibiotics:

  • Vancomycin (for Gram-positive bacteria, e.g., Staphylococcus aureus)

  • Gentamicin or Ciprofloxacin (for Gram-negative bacteria, e.g., Escherichia coli)

• Sterile Deionized Water

Microbial Strains

• Quality Control (QC) Strains:

  • Staphylococcus aureus ATCC® 29213™

  • Escherichia coli ATCC® 25922™

  • Pseudomonas aeruginosa ATCC® 27853™

• Test Strains: A panel of clinically relevant Gram-positive and Gram-negative bacteria.

Equipment and Consumables

• Sterile, 96-well, U-bottom microtiter plates

• Multichannel pipettes (50-200 µL) and single-channel pipettes

• Sterile pipette tips

• Sterile reagent reservoirs

• Spectrophotometer or McFarland turbidity standards (0.5 McFarland)

• 35°C ± 2°C ambient air incubator

• Vortex mixer

• Biological safety cabinet

Experimental Workflow: Broth Microdilution for MIC Determination

The following diagram outlines the critical steps from stock preparation to MIC determination.

Caption: Workflow for MIC determination using the broth microdilution method.

Step-by-Step Protocol: Broth Microdilution

This protocol is adapted from the CLSI M07 guidelines.[3][5][9]

Preparation of Diatretyne I Stock and Dilutions

• Stock Solution: Prepare a 1.28 mg/mL (1280 µg/mL) stock solution of Diatretyne I in 100% DMSO. Ensure it is fully dissolved. This concentration is a starting point and may be adjusted based on the expected potency of the compound.

• Intermediate Dilution Plate:

  • Add 100 µL of sterile CAMHB to wells 2 through 11 of a non-sterile 96-well plate.

  • Add 200 µL of the 1280 µg/mL Diatretyne I stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process down to well 10. Discard 100 µL from well 10. Well 11 will serve as a solvent control (if needed). Well 12 is typically the growth control.

  • This creates a plate with concentrations ranging from 1280 µg/mL down to 2.5 µg/mL.

Inoculum Preparation

• From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

• Transfer colonies to a tube containing 5 mL of sterile saline or broth.

• Vortex thoroughly to create a smooth suspension.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This is equivalent to approximately 1-2 x 10⁸ CFU/mL. This step is critical for test standardization.[10]

• Working Inoculum: Within 15 minutes of standardization, dilute the adjusted suspension 1:100 in CAMHB (e.g., 0.1 mL into 9.9 mL of broth) to achieve a concentration of approximately 1 x 10⁶ CFU/mL.

Plate Inoculation and Incubation

• Using a multichannel pipette, transfer 50 µL from each well of the intermediate dilution plate to the corresponding wells of a sterile 96-well U-bottom plate. This will contain the antimicrobial agent.

• Within 15 minutes, inoculate each well of the sterile microtiter plate with 50 µL of the working inoculum (1 x 10⁶ CFU/mL).

• This brings the final volume in each well to 100 µL and the final inoculum concentration to the CLSI-recommended 5 x 10⁵ CFU/mL . The Diatretyne I concentrations are now halved, ranging from 64 µg/mL to 0.125 µg/mL.

• Set up Controls:

  • Growth Control: A well containing 50 µL of CAMHB and 50 µL of the working inoculum (no drug).

  • Sterility Control: A well containing 100 µL of sterile CAMHB (no drug, no bacteria).

  • Solvent Control: A well containing the highest concentration of DMSO used in the assay (e.g., 0.5%) in CAMHB with the working inoculum to ensure the solvent itself does not inhibit growth.

• Seal or cover the plate and incubate at 35°C in ambient air for 16-20 hours for non-fastidious bacteria.

Data Analysis and Interpretation

• Visual Inspection: After incubation, place the plate on a dark, non-reflective surface. The sterility control should show no growth (clear), and the growth control should show distinct turbidity.

• Determine MIC: The MIC is the lowest concentration of Diatretyne I at which there is no visible growth (i.e., the well is clear). This can be recorded as a single value (e.g., 16 µg/mL).

• Quality Control: The MIC values for the control antibiotics tested against the ATCC QC strains must fall within the acceptable ranges published by CLSI or EUCAST.[11] This validates the test system's accuracy.[9]

Example Data Presentation

The results should be summarized in a clear, tabular format.

Microorganism	ATCC Strain	Diatretyne I MIC (µg/mL)	Vancomycin MIC (µg/mL)	QC Range (Vancomycin)
Staphylococcus aureus	29213	16	1	0.5 - 2
Enterococcus faecalis	29212	32	2	1 - 4
Escherichia coli	25922	>64	4	2 - 8 (Ciprofloxacin)
Pseudomonas aeruginosa	27853	>64	1	0.5 - 4 (Gentamicin)

Troubleshooting and Key Considerations

• Precipitation: If Diatretyne I precipitates in the wells, the MIC cannot be reliably determined. It may be necessary to explore alternative solubilization strategies, although any modification to the standard method must be carefully validated.[6]

• Skipped Wells: If growth appears in a well with a higher drug concentration than a well that is clear, the test should be repeated.

• Poor/No Growth: Ensure the inoculum was prepared correctly and is viable. Check incubation conditions.

• Contamination: If the sterility control shows growth, the test is invalid due to contamination. Aseptic technique must be strictly followed.

Conclusion

This document provides a comprehensive and standardized protocol for evaluating the in vitro antimicrobial activity of Diatretyne I. By adhering to established guidelines from bodies like CLSI and EUCAST, researchers can generate reliable and comparable data, which is a critical first step in the long journey of developing novel antimicrobial agents to combat the global health threat of antibiotic resistance.[11][12]

References

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI . CLSI. Available at: [Link]

• Diatretyne I . DrugFuture. Available at: [Link]

• M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically . ResearchGate. Available at: [Link]

• M07-A8 - Approved Standard—Eighth Edition . Regulations.gov. Available at: [Link]

• Large-scale screening of the in vitro susceptibility of Prototheca zopfii towards polyene antibiotics . AIR Unimi. Available at: [Link]

• First Comprehensive Evaluation of the M.I.C. Evaluator Device Compared to Etest and CLSI Broth Microdilution for MIC Testing of Aerobic Gram-Positive and Gram-Negative Bacterial Species . ASM Journals. Available at: [Link]

• Investigation into Amine Polyynes for Antibacterial Properties . ScholarWorks. Available at: [Link]

• CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing . CLSI. Available at: [Link]

• Antimicrobial susceptibility testing EUCAST disk diffusion method . NICD. Available at: [Link]

• Update from the European Committee on Antimicrobial Susceptibility Testing (EUCAST) . Clinical Microbiology Reviews. Available at: [Link]

• In vitro activity of SF001: a next-generation polyene versus amphotericin B . PMC - NIH. Available at: [Link]

• MIC Determination . EUCAST. Available at: [Link]

• EUCAST - standardising antimicrobial susceptibility testing in Europe . EUCAST. Available at: [Link]

• In vitro activity of SF001: a next-generation polyene versus amphotericin B . PubMed. Available at: [Link]

• Potent antibacterial activity of dihydydropyrimidine-1,3,5-triazines via inhibition of DNA gyrase and antifungal activity with favourable metabolic profile . PubMed. Available at: [Link]

• DIATRETYNE 2 . precisionFDA. Available at: [Link]

• Diatretyne 2 | C8H3NO2 | CID 6433188 . PubChem - NIH. Available at: [Link]

• Highly potent antimicrobial polyionenes with rapid killing kinetics, skin biocompatibility and in vivo bactericidal activity . National Open Access Monitor, Ireland. Available at: [Link]

• Synthesis, characterization, antibacterial and antifungal activities of 1-O-alkylglycerols . ScienceDirect. Available at: [Link]

• Antimicrobial and in silico studies of the triterpenoids of Dichapetalum albidum . PMC - NIH. Available at: [Link]

• Antimicrobial Compounds in the Volatilome of Social Spider Communities . PMC - NIH. Available at: [Link]

• In Vitro Antibacterial Activities and Calf Thymus DNA–Bovine Serum Albumin Interactions of Tridentate NNO Hydrazone Schiff Base–Metal Complexes . MDPI. Available at: [Link]

• 1,3-Dithiane | C4H8S2 | CID 10451 . PubChem - NIH. Available at: [Link]

Sources

• 1. Diatretyne I [drugfuture.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing [clsi.org]
• 7. journals.asm.org [journals.asm.org]
• 8. EUCAST: MIC Determination [eucast.org]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Antimicrobial and in silico studies of the triterpenoids of Dichapetalum albidum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. DSpace [scholarworks.wm.edu]

diatretyne I as a precursor in polyacetylene synthesis

Application Note & Protocol

Harnessing Functionalized Diynes for Advanced Polyacetylene Synthesis: A Conceptual and Methodological Guide

Abstract: Polyacetylenes are a class of conjugated polymers with significant potential in advanced materials science due to their unique electronic and optical properties.[1] The synthesis of functionalized polyacetylenes, which offer tailored solubility, processability, and properties, is a key area of research. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of functional polyacetylenes. While direct polymerization of the natural product Diatretyne I is not yet a widely documented process, its structure as a functionalized α,ω-diyne makes it an intriguing candidate for polymerization. This guide will use a well-established, state-of-the-art method—Metathesis Cyclopolymerization (MCP) of a model 1,6-heptadiyne derivative using a Grubbs-type catalyst—to illustrate the principles and protocols that could be adapted for novel functionalized diyne monomers like Diatretyne I.

Introduction: The Promise of Functional Polyacetylenes

Polyacetylene, in its simplest form, is a one-dimensional chain of sp²-hybridized carbon atoms with alternating single and double bonds.[2] This conjugation gives rise to remarkable electronic properties, making it the first discovered conducting polymer.[2] However, pristine polyacetylene is insoluble and unstable in air, which has historically limited its practical application.

The strategic introduction of functional groups onto the monomer precursor allows for the synthesis of polyacetylene derivatives with enhanced solubility, improved stability, and novel functionalities.[3] These tailored polymers are being explored for a wide range of applications, including:

• Organic Electronics: As active materials in transistors and diodes.[4]

• Membrane Separations: For gas and liquid purification due to their tunable microporosity.[3]

• Sensors and Drug Delivery: Where functional groups can interact with specific analytes or facilitate controlled release.[5][6]

Diatretyne I: A Potential Functional Monomer

Diatretyne I is a naturally occurring antibiotic produced by the fungus Clitocybe diatreta.[7] Its chemical structure, (E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid, is notable for its conjugated diyne core flanked by a carboxylic acid and an amide group.

• Chemical Formula: C₈H₅NO₃[8]

• Structure: HOOC-CH=CHC≡C-C≡C-CONH₂[7]

The presence of the diyne functionality makes Diatretyne I a theoretical candidate for polymerization into a highly functionalized polyacetylene. The polar carboxylic acid and amide groups could impart unique solubility characteristics and offer sites for further chemical modification. However, these same functional groups could also potentially interfere with certain catalytic systems, presenting a synthetic challenge that underscores the importance of catalyst selection.

Synthetic Strategy: Metathesis Cyclopolymerization (MCP)

Metathesis cyclopolymerization of α,ω-diynes is a robust and versatile method for preparing functional polyacetylenes with well-defined structures.[1] This technique utilizes ruthenium-based Grubbs catalysts, which are known for their high reactivity and tolerance to a variety of functional groups.[1]

The general mechanism involves the reaction of the Grubbs catalyst with a terminal alkyne of the diyne monomer to form a ruthenium carbene. This intermediate then undergoes an intramolecular cyclization with the second alkyne group, followed by ring-opening metathesis polymerization to form the conjugated polymer backbone. The use of 1,6-heptadiyne derivatives typically yields polymers with five-membered rings in the backbone via α-addition.[1]

Figure 1: Generalized workflow for Metathesis Cyclopolymerization (MCP).

Experimental Protocol: Synthesis of a Functional Polyacetylene via MCP

This protocol details the synthesis of a polyacetylene derivative from a model functionalized 1,6-heptadiyne monomer, diethyl 4,4-di(prop-2-yn-1-yl)heptanedioate. This serves as a practical blueprint for the polymerization of functional diynes.

3.1. Materials and Reagents

Reagent	Supplier	Purity	Notes
Diethyl 4,4-di(prop-2-yn-1-yl)heptanedioate	(Custom Synth)	>98%	Monomer must be free of impurities that can poison the catalyst.
Grubbs 3rd Generation Catalyst (G3)	(Major Supplier)	>97%	Store under inert atmosphere (Argon or Nitrogen).
Dichloromethane (DCM), Anhydrous	(Major Supplier)	>99.8%	Use from a solvent purification system or freshly distilled.
Methanol (MeOH), HPLC Grade	(Major Supplier)	>99.9%	Used for polymer precipitation.
Argon (Ar) or Nitrogen (N₂) Gas	(Gas Supplier)	99.998%	For maintaining an inert atmosphere.

3.2. Step-by-Step Polymerization Protocol

CAUTION: All operations must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to prevent catalyst deactivation. All glassware should be oven-dried and cooled under vacuum.

• Monomer Preparation:

  • In a 50 mL Schlenk flask, dissolve 500 mg of diethyl 4,4-di(prop-2-yn-1-yl)heptanedioate in 10 mL of anhydrous dichloromethane (DCM).

  • Stir the solution at room temperature until the monomer is fully dissolved.

  • The causality for using anhydrous DCM is to prevent quenching of the highly reactive Grubbs catalyst by water.

• Catalyst Solution Preparation:

  • In a separate 10 mL Schlenk flask, dissolve 10 mg of Grubbs 3rd Generation (G3) catalyst in 2 mL of anhydrous DCM.

  • The G3 catalyst is chosen for its high activity and improved stability compared to earlier generations, making it suitable for functionalized monomers.[1]

• Initiation of Polymerization:

  • Using a gas-tight syringe, rapidly inject the catalyst solution into the stirring monomer solution.

  • The reaction mixture will typically exhibit a color change, indicating the formation of the propagating ruthenium carbene species.

  • The reaction is allowed to proceed at room temperature for 2-4 hours. The progress can be monitored by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC) to observe the consumption of the monomer.

• Termination of Polymerization:

  • To quench the reaction, add 0.5 mL of ethyl vinyl ether to the reaction mixture and stir for 30 minutes.

  • Ethyl vinyl ether reacts with the propagating carbene, effectively terminating the polymerization and preventing further chain growth.

• Polymer Precipitation and Purification:

  • Pour the viscous polymer solution into 200 mL of rapidly stirring methanol.

  • The functionalized polyacetylene will precipitate as a solid. Methanol is used as it is a good solvent for the residual monomer and catalyst byproducts but a poor solvent for the polymer.

  • Collect the polymer by vacuum filtration.

  • Wash the collected polymer with fresh methanol (3 x 30 mL) to remove any remaining impurities.

  • Dry the polymer under high vacuum for 24 hours to yield the final product.

Figure 2: Step-by-step experimental workflow for MCP synthesis.

Characterization and Data

The synthesized polymer should be characterized to confirm its structure, molecular weight, and properties.

Expected Characterization Results:

Technique	Expected Outcome	Purpose
¹H NMR	Broadening of peaks corresponding to the polymer backbone. Disappearance of monomer alkyne protons.	Confirms polymerization and structural integrity of side chains.
FT-IR	Disappearance of the alkyne C-H stretch (~3300 cm⁻¹). Appearance of C=C backbone stretches (~1650 cm⁻¹).	Verifies the conversion of alkyne groups into the polymer backbone.
Gel Permeation (GPC)	Provides number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).	Determines the molecular weight distribution of the polymer sample.
UV-Vis Spectroscopy	Broad absorption band in the visible region, indicative of the conjugated polyene backbone.	Confirms the presence of the extended π-conjugation system.

Conclusion and Future Outlook

This guide outlines a robust and reproducible protocol for the synthesis of functionalized polyacetylenes using metathesis cyclopolymerization. While the direct polymerization of Diatretyne I remains an exploratory goal, the principles and methods described here provide a solid foundation for such research. The successful polymerization of diynes bearing sensitive functional groups like carboxylic acids and amides would open new avenues for creating advanced materials with tailored properties for applications in electronics, medicine, and separation technologies. Future work should focus on catalyst screening and reaction condition optimization to accommodate the unique reactivity of complex natural product-derived monomers.

References

• Schrock, R. R. (2019). Synthesis of Functional Polyacetylenes via Cyclopolymerization of Diyne Monomers with Grubbs-type Catalysts. Accounts of Chemical Research, 52(3), 697-707. [Link]

• Bielawski, C. W., et al. (2010). Soluble Polyacetylene Derivatives by Chain-Growth Polymerization of Dienes. Macromolecules, 43(19), 8072–8077. [Link]

• Novak, B. M., et al. (2023). Synthesis of Polyacetylene Through Photopolymerization of Conjugated Diiodopolyenes in Urea Inclusion Complexes. Syracuse University Surface. [Link]

• DrugFuture. (n.d.). Diatretyne I. Chemical Index Database. Retrieved from [Link]

• ProQuest. (2023). Synthesis of Polyacetylene Through Photopolymerization of Conjugated Diiodopolyenes in Urea Inclusion Complexes. [Link]

• LookChem. (n.d.). Diatretyne I. Retrieved from [Link]

• Fasel, R., & Xu, W. (2019). On-surface synthesis and characterization of individual polyacetylene chains. Nature Materials, 18, 1233–1238. [Link]

• Li, Y., et al. (2023). Applications of Polyacetylene Derivatives in Gas and Liquid Separation. Polymers, 15(6), 1498. [Link]

• Deng, J., et al. (2014). Particles of polyacetylene and its derivatives: preparation and applications. Polymer Chemistry, 5, 1107-1118. [Link]

• ResearchGate. (2014). Particles of polyacetylene and its derivatives: Preparation and applications. [Link]

• DrugFuture. (n.d.). Diatretyne II. Chemical Index Database. Retrieved from [Link]

• Singh, R. (2021). Analysis of polyacetylenes. ResearchGate. [Link]

• ResearchGate. (2026). Polyacetylene: A Thorough Analysis of Synthesis and Applications of Conducting Polymer. [Link]

• National Center for Biotechnology Information. (n.d.). Diatretyne 2. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. n11.iphy.ac.cn [n11.iphy.ac.cn]
• 3. Applications of Polyacetylene Derivatives in Gas and Liquid Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Particles of polyacetylene and its derivatives: preparation and applications - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Diatretyne I [drugfuture.com]
• 8. lookchem.com [lookchem.com]

Application Note: High-Resolution Mass Spectrometry for the Definitive Analysis of Diatretyne I

Audience: Researchers, scientists, and drug development professionals engaged in natural product analysis, antibiotic discovery, and metabolomics.

Abstract: This document provides a comprehensive guide and a robust protocol for the analysis of Diatretyne I, a bioactive polyyne antibiotic, using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). Diatretyne I, known for its inherent instability and complex structure featuring conjugated triple bonds, presents unique analytical challenges. The methodology detailed herein leverages the soft ionization capabilities of Electrospray Ionization (ESI) and the precise mass accuracy of Time-of-Flight (TOF) or Orbitrap mass analyzers to achieve unambiguous identification and structural confirmation. We delve into the rationale behind key experimental choices, from sample handling to instrument parameter optimization, and provide a step-by-step protocol for confident analysis.

Foundational Principles: Crafting a Strategy for a Labile Polyyne

The successful analysis of Diatretyne I hinges on a strategy that preserves its molecular integrity while maximizing the information obtained. The molecule's structure, (E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid, contains both acidic (carboxylic acid) and basic (amide) functional groups, alongside a highly unsaturated and reactive polyyne chain.[1] This dictates our analytical approach.

1.1. The Choice of Ionization: Why Electrospray Ionization (ESI) is Superior

Unlike more energetic methods that can cause uncontrolled fragmentation, ESI is a 'soft' ionization technique that transfers molecules from solution to the gas phase with minimal internal energy deposition.[2] This is paramount for preventing the degradation of thermally sensitive and reactive molecules like Diatretyne I.

• Negative Ion Mode ([M-H]⁻): This is the preferred mode for Diatretyne I analysis. The carboxylic acid moiety possesses the most acidic proton in the molecule, making it readily deprotonated to form a stable [M-H]⁻ ion.[3] This process is typically highly efficient and results in a clean spectrum with a strong molecular ion signal. Analysis of similar polyynes has shown excellent results in negative ion mode.[4]

• Positive Ion Mode ([M+H]⁺): While the amide group can be protonated, this is generally less favorable than deprotonating the carboxylic acid. However, analysis in positive mode should be conducted to provide complementary data, including the potential for different fragmentation patterns and adduct formation (e.g., [M+Na]⁺).

1.2. The Imperative of High-Resolution Mass Spectrometry (HRMS)

High-resolution instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, are essential for this application. Their ability to measure mass-to-charge ratios (m/z) with high precision (typically <5 ppm error) allows for the calculation of an unambiguous elemental formula.[4] For Diatretyne I (C₈H₅NO₃), this capability definitively distinguishes it from other potential compounds with the same nominal mass.

1.3. Unveiling the Structure with Tandem Mass Spectrometry (MS/MS)

While HRMS confirms what a molecule is, tandem mass spectrometry (MS/MS) helps confirm how it is constructed. By selecting the molecular ion ([M-H]⁻) and subjecting it to controlled fragmentation via Collision-Induced Dissociation (CID), we can generate a unique fragmentation fingerprint.[5] The resulting product ions correspond to specific structural components, providing ultimate confidence in the identification.

Experimental Design and Protocols

This section outlines the complete workflow, from sample preparation to data acquisition, designed to be a self-validating system for the analysis of Diatretyne I.

2.1. Materials and Reagents

• Diatretyne I standard (CAS: 544-04-7)[6][7]

• LC-MS Grade Acetonitrile

• LC-MS Grade Methanol

• LC-MS Grade Water

• Formic Acid (≥99%)

• Ammonium Hydroxide (optional, for negative mode enhancement)

• Microcentrifuge tubes and appropriate pipettes

• Autosampler vials with inserts

2.2. Protocol 1: Sample Preparation

Causality: Due to the reported instability of polyynes, which can be prone to polymerization, samples must be handled with care.[4] Prepare fresh solutions and analyze them promptly. Using LC-MS grade solvents is critical to minimize background noise and the formation of unwanted adducts.

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of Diatretyne I standard and dissolve it in 1.0 mL of methanol. Vortex gently until fully dissolved. Store at -20°C in the dark when not in use.

• Working Solution (1 µg/mL): Perform a serial dilution of the stock solution in a 50:50 (v/v) mixture of acetonitrile and water. For a final concentration of 1 µg/mL, add 1 µL of the stock solution to 999 µL of the 50:50 solvent mix.

• Final Dilution for Injection: Transfer an aliquot of the working solution into an autosampler vial. For initial method development, a concentration of 100 ng/mL is recommended.

2.3. Protocol 2: LC-MS/MS System Configuration and Data Acquisition

Causality: Liquid chromatography is employed to separate Diatretyne I from any potential impurities or degradants prior to MS analysis, ensuring a clean signal. The gradient elution allows for sharp peak shapes and efficient separation. The MS parameters are optimized for high sensitivity and gentle desolvation to prevent in-source decay.

Table 1: Recommended LC-MS/MS Parameters

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Acid modifier promotes protonation in positive mode and provides good peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic solvent for reverse-phase chromatography.
Gradient	5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min	A standard gradient to elute the analyte and clean the column.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	35°C	Ensures reproducible retention times.
Injection Volume	2 µL	Minimizes column overload while providing sufficient analyte.
Mass Spectrometry (ESI Source)
Ionization Mode	Negative ([M-H]⁻) and Positive ([M+H]⁺)	Negative mode is primary; positive mode is for confirmation.
Capillary Voltage	-3.5 kV (Negative), +4.0 kV (Positive)	Optimal voltage for stable spray and efficient ion generation.
Nebulizer Gas (N₂)	2 bar	Assists in creating a fine aerosol for efficient desolvation.
Dry Gas (N₂) Flow	8 L/min	Facilitates solvent evaporation from droplets.
Dry Gas Temperature	190°C	A moderate temperature to ensure desolvation without causing thermal degradation.[4]
Mass Spectrometry (Analyzer)
Scan Range (MS1)	50 - 400 m/z	Covers the expected mass of the analyte and potential fragments.
Acquisition Mode	Full Scan followed by data-dependent MS/MS	Allows for detection of the precursor ion and automatic triggering of fragmentation.
Precursor Selection	Isolate the most intense ion in the MS1 scan.	For targeted analysis, set to the exact m/z of Diatretyne I.
Collision Energy (CID)	Ramped (e.g., 10-40 eV)	Ramping energy ensures a wide range of fragments are produced for comprehensive analysis.

Data Analysis and Expected Results

3.1. Identification by Accurate Mass

The primary identification is achieved by matching the high-resolution mass of the detected ion with the theoretical mass. The mass accuracy should be calculated in parts-per-million (ppm) and be below 5 ppm for confident identification.

Table 2: Theoretical m/z Values for Diatretyne I (C₈H₅NO₃)

Ion Species	Formula	Theoretical Exact Mass (m/z)
[M-H]⁻	C₈H₄NO₃⁻	162.0191
[M+H]⁺	C₈H₆NO₃⁺	164.0347
[M+Na]⁺	C₈H₅NNaO₃⁺	186.0167
[M+HCOO]⁻	C₉H₆NO₅⁻	208.0246

Exact mass data sourced from chemical property databases.[7]

3.2. Structural Elucidation by Tandem MS (MS/MS)

The fragmentation pattern in negative ion mode is particularly informative. The structure contains several points susceptible to cleavage under CID, including the carboxylic acid group and the bonds within the polyyne chain.

Proposed Fragmentation Pathway for [M-H]⁻ of Diatretyne I

The fragmentation of the deprotonated molecular ion at m/z 162.0191 is expected to proceed through characteristic neutral losses. The most labile group is the carboxylic acid, which can readily lose CO₂. Further fragmentation can occur along the unsaturated chain.

Caption: Proposed CID fragmentation of Diatretyne I [M-H]⁻ ion.

This predicted pattern provides a structural fingerprint. The observation of a significant neutral loss of 43.9898 Da (CO₂) is strong evidence for the presence of a carboxylic acid. Subsequent losses help to map the core polyyne structure.

Comprehensive Workflow Visualization

The entire analytical process can be visualized as a logical sequence of operations, ensuring clarity and reproducibility.

Caption: End-to-end workflow for Diatretyne I analysis.

Troubleshooting and Advanced Considerations

• Low Signal: If the signal is weak in negative mode, consider adding a small amount (0.1%) of a weak base like ammonium hydroxide to the mobile phase to enhance deprotonation. Ensure the sample is fresh, as degradation can lead to signal loss.

• In-source Fragmentation: If fragments are observed in the MS1 scan, the source conditions (especially the drying gas temperature or capillary voltage) may be too harsh. Reduce these parameters to achieve softer ionization.

• Analysis of Related Compounds: For less polar polyynes lacking acidic or basic functional groups, standard ESI may be inefficient. In such cases, alternative ionization techniques like Atmospheric Pressure Photoionization (APPI) or Atmospheric Pressure Chemical Ionization (APCI) should be considered, as they are better suited for nonpolar species.[3]

Conclusion

This application note details a robust and reliable LC-HRMS/MS method for the analysis of Diatretyne I. By combining the gentle ionization of ESI with the power of high-resolution mass analysis and tandem MS, this protocol overcomes the challenges associated with the compound's labile nature. This approach provides unambiguous confirmation of both elemental composition and molecular structure, making it an invaluable tool for researchers in natural product chemistry, pharmacology, and quality control.

References

• DrugFuture. (n.d.). Diatretyne I. Retrieved from [Link]

• LookChem. (n.d.). Diatretyne I. Retrieved from [Link]

• Lagutschenkov, A., et al. (2015). Laser Desorption Mass Spectrometry of End Group-Protected Linear Polyynes: Evidence of Laser-Induced Cross-Linking. The Journal of Physical Chemistry C, 119(4), 1834-1840. Available at: [Link]

• Corilo, Y. E., et al. (2015). Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. Rapid Communications in Mass Spectrometry, 29(5), 417-424. Available at: [Link]

• Lin, C. H., et al. (2024). Simultaneous Detection of Polar and Nonpolar Molecules by Nano-ESI MS with Plasma Ignited by an Ozone Generator Power Supply. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Ahuja, M., et al. (2020). Discovery of the Pseudomonas Polyyne Protegencin by a Phylogeny-Guided Study of Polyyne Biosynthetic Gene Cluster Diversity. mBio, 11(4), e01693-20. Available at: [Link]

• Department of Chemistry Mass Spectrometry Core Laboratory. (n.d.). Helpful Info. University of Florida. Retrieved from [Link]

• S. D. Moustaizis, et al. (2010). Time of flight mass spectrometry of polyyne formation in the irradiation of liquid alkanes with femtosecond laser pulses. Carbon, 48(13), 3679-3684. Available at: [Link]

• Eisler, S., et al. (2016). Laser Desorption Mass Spectrometry of End Group-Protected Linear Polyynes: Evidence of Laser-Induced Cross-Linking. Figshare. Available at: [Link]

• Wikipedia. (n.d.). Electrospray ionization. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Musah, R. A., et al. (2016). Direct analysis in real time high resolution mass spectrometry as a tool for rapid characterization of mind-altering plant matter. Drug Testing and Analysis, 8(1), 83-93. Available at: [Link]

Sources

• 1. Diatretyne I [drugfuture.com]
• 2. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 3. Helpful Info | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 4. Discovery of the Pseudomonas Polyyne Protegencin by a Phylogeny-Guided Study of Polyyne Biosynthetic Gene Cluster Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lookchem.com [lookchem.com]

Technical Notes & Optimization

Diatretyne I Total Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Technical Support Center for the total synthesis of Diatretyne I. Diatretyne I ((E)-8-amino-8-oxo-2-octene-4,6-diynoic acid) is a highly reactive polyacetylene antibiotic originally isolated from the fungus Clitocybe diatreta [1]. Its synthesis presents significant challenges, primarily due to the inherent instability of the conjugated di-yne system and the extreme sensitivity of the Cadiot-Chodkiewicz cross-coupling step[2].

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting strategies designed for research scientists to optimize yields and ensure structural integrity during total synthesis.

Section 1: Core Synthetic Workflow & Methodology

The most reliable and historically validated route to the di-yne core of Diatretyne I is the Cadiot-Chodkiewicz coupling between (E)-pent-2-en-4-ynoic acid (the terminal alkyne) and 3-bromopropynamide (the bromoalkyne) [3].

Step-by-Step Protocol: Cadiot-Chodkiewicz Coupling

This protocol is designed as a self-validating system : the visual cues (color changes) directly correspond to the mechanistic state of the catalyst, allowing for real-time adjustments.

• Preparation of the Catalyst Solution: In a Schlenk flask under a strict argon atmosphere, dissolve CuCl (0.05 eq) and hydroxylamine hydrochloride (NH 2​ OH·HCl, 0.1 eq) in a thoroughly degassed mixture of methanol and water (3:1 v/v). Causality: The hydroxylamine acts as a continuous reducing agent to keep copper in the +1 oxidation state, which is mandatory to prevent unwanted Glaser homocoupling.

• Alkyne Activation: Add n-butylamine (3.0 eq) to the solution, followed by (E)-pent-2-en-4-ynoic acid (1.0 eq).

  • Self-Validation Check: The solution must remain pale yellow. A blue or green tint indicates the formation of Cu(II). If this occurs, immediately add a few milligrams of NH 2​ OH·HCl until the solution reverts to yellow.

• Cross-Coupling: Dissolve 3-bromopropynamide (1.1 eq) in degassed methanol. Add this solution dropwise to the reaction mixture over 45–60 minutes while maintaining the internal temperature at exactly 15°C. Causality: Slow addition keeps the steady-state concentration of the bromoalkyne low, favoring the cross-coupling kinetic pathway over side reactions.

• Quenching: After 2 hours of stirring in the dark, quench the reaction with cold 1M HCl to neutralize the amine base and halt the catalytic cycle. Extract the aqueous layer with pre-cooled ethyl acetate.

• Isolation & Purification: Dry the organic layer over MgSO 4​ , filter, and concentrate under reduced pressure (water bath ≤ 25°C). Purify immediately via flash chromatography (silica gel, eluting with CH 2​ Cl 2​ /MeOH) in a darkened fume hood to prevent photo-induced polymerization.

Cadiot-Chodkiewicz Catalytic Cycle and Workflow for Diatretyne I Synthesis

Section 2: Troubleshooting Guide & FAQs

Q1: Why is my Cadiot-Chodkiewicz coupling yield consistently below 30%, and how can I suppress homocoupling of the terminal alkyne? A: Low yields in this step are almost exclusively due to competitive Glaser homocoupling, which is catalyzed by Cu(II) species. Cu(II) is generated by adventitious oxygen in the solvent. Solution: Ensure strict Schlenk techniques are used to degas all solvents (the freeze-pump-thaw method is highly recommended over simple sparging). Maintain a sufficient concentration of the reducing agent, NH 2​ OH·HCl. Rely on the visual self-validation check: if the reaction turns green/blue, homocoupling is actively occurring.

Q2: How do I prevent the degradation or polymerization of Diatretyne I during isolation? A: Polyacetylenes like Diatretyne I are exceptionally sensitive to UV light, heat, and oxygen. The solid compound is known to violently explode at 198°C and polymerizes rapidly at room temperature via a topochemical radical mechanism [1]. Solution: Wrap all reaction vessels, separatory funnels, and chromatography columns in aluminum foil. Never concentrate the product to absolute dryness; always leave it as a concentrated solution in a benign solvent (e.g., ethyl acetate). Store the synthesized Diatretyne I at -20°C or lower under an argon atmosphere.

Q3: What is the optimal base and solvent system for this specific coupling? A: While many Cadiot-Chodkiewicz couplings use triethylamine or pyrrolidine, the specific functional groups of Diatretyne I (a carboxylic acid and a primary amide) dictate a different approach. Solution: Using a primary amine like n-butylamine in a MeOH/H 2​ O mixture is optimal. The primary amine acts as a superior ligand for Cu(I) in aqueous media, facilitating the formation of the critical copper(I) acetylide intermediate. Furthermore, the protic solvent mixture ensures full solubility of both the highly polar starting materials and the amine base, preventing the precipitation of the copper acetylide [3].

Q4: I am observing isomerization of the (E)-alkene to the (Z)-isomer. How do I maintain stereochemical integrity? A: The (E)-alkene of pent-2-en-4-ynoic acid can isomerize to the thermodynamically less stable (Z)-isomer under prolonged exposure to light or extended reaction times in the presence of strong bases. Solution: The isomerization is a photo-induced or base-catalyzed radical process. Limit the reaction time to a maximum of 2 hours, perform the reaction strictly in the dark, and keep the reaction temperature strictly at or below 15°C.

Section 3: Quantitative Data & Yield Optimization

To assist in protocol selection, the following table summarizes the causal relationship between reaction parameters and the isolated yield of Diatretyne I during the optimization of the Cadiot-Chodkiewicz coupling.

Solvent System	Base (Equivalents)	Additive (NH 2​ OH·HCl)	Temp (°C)	Isolated Yield (%)	Homocoupling Side-Product (%)
MeOH / H 2​ O	EtNH 2​ (3.0 eq)	None	25	15	45
MeOH / H 2​ O	EtNH 2​ (3.0 eq)	0.1 eq	25	42	12
DMF	Et 3​ N (3.0 eq)	0.1 eq	25	22	20
MeOH / H 2​ O	n-BuNH 2​ (3.0 eq)	0.1 eq	0	55	< 2
MeOH / H 2​ O	n-BuNH 2​ (3.0 eq)	0.1 eq	15	68	< 5

Note: The optimal balance between catalytic turnover rate and suppression of alkene isomerization/homocoupling is achieved at 15°C with n-butylamine.

References

• Title: Diatretyne I - Chemical Index Database Source: DrugFuture URL: [Link]

• Title: Synthesis of Naturally Occurring Polyynes Source: Angewandte Chemie International Edition URL: [Link]

• Title: Researches on acetylenic compounds. Part LX. The synthesis of three polyacetylenic antibiotics Source: Journal of the Chemical Society (Resumed) URL: [Link]

Technical Support Center: Diatretyne I Handling &amp; Storage

Welcome to the technical support guide for Diatretyne I. This document provides researchers, scientists, and drug development professionals with in-depth guidance on preventing the degradation of Diatretyne I during storage. Adherence to these protocols is critical for ensuring the compound's integrity, which is paramount for reproducible and reliable experimental results.

Understanding Diatretyne I Instability: The "Why"

Diatretyne I is a naturally occurring polyacetylene, a class of compounds characterized by alternating single and triple carbon-carbon bonds.[1] This conjugated system is responsible for its bioactivity but also makes the molecule inherently unstable. The primary drivers of degradation are:

• Oxidation: The electron-rich polyacetylene backbone is highly susceptible to oxidation. Molecular oxygen can react with the chain, leading to the formation of carbonyls and other oxygenated species, which disrupts conjugation and eliminates bioactivity.[2] This process, known as autoxidation, can occur rapidly in the presence of air and does not require an induction period.[2]

• Light-Induced Degradation: The conjugated π-system of Diatretyne I readily absorbs UV light.[3] This energy absorption can excite the molecule to a higher energy state, promoting unwanted reactions such as polymerization, isomerization, or cleavage of the carbon chain.

• Thermal Stress: While Diatretyne I is a solid with a high melting point, elevated temperatures accelerate all chemical degradation pathways. It has been noted to explode at 198°C, indicating significant thermal instability.[3]

• Polymerization/Cross-linking: The reactive triple bonds in the polyacetylene chain can react with each other, especially when initiated by light, heat, or radical species. This leads to the formation of insoluble, high-molecular-weight polymers or tars, effectively removing the active small molecule from your sample.[4]

Understanding these vulnerabilities is the first step toward designing a robust storage and handling strategy.

Visualizing Degradation Pathways

The following diagram illustrates the primary environmental factors that can lead to the degradation of the Diatretyne I structure.

Caption: Figure 1: Key Degradation Pathways for Diatretyne I.

Recommended Storage Protocols: The "How-To"

Proper storage is the most critical factor in preserving the shelf-life of Diatretyne I. Upon receipt, immediately transfer the compound to controlled conditions. Do not leave it on the lab bench.

Short-Term vs. Long-Term Storage

The optimal storage conditions depend on the intended duration. The following table summarizes our recommendations.

Parameter	Short-Term Storage (1-4 weeks)	Long-Term Storage (>4 weeks)	Rationale
Temperature	-20°C	-80°C	Reduces molecular motion and slows the rate of all chemical reactions. -80°C provides superior protection for long-term stability.
Atmosphere	Inert Gas (Argon or Nitrogen)	Inert Gas (Argon or Nitrogen)	Displaces oxygen to prevent oxidative degradation, which is a primary failure mode for polyacetylenes.[2]
Light	Amber Vial / Wrapped in Foil	Amber Vial / Wrapped in Foil	Prevents light-induced degradation, including photopolymerization and isomerization.
Form	Dry Solid / Anhydrous Solvent	Dry Solid (Lyophilized)	Storing as a dry solid minimizes solvent-mediated degradation. If in solution, use an anhydrous, aprotic solvent.
Container	Screw-cap vial with PTFE liner	Flame-sealed ampoule / Cryovial	Provides a superior seal against moisture and oxygen ingress for long-term storage.

Step-by-Step Protocol for Aliquoting and Storing

Avoid repeated freeze-thaw cycles. The best practice is to create single-use aliquots upon first receiving the compound.

• Preparation: Prepare a clean, dry glove box or glove bag and purge it thoroughly with a high-purity inert gas (Argon is preferred due to its density).

• Vial Preparation: Place pre-labeled, amber glass vials (or clear vials to be wrapped in foil) with PTFE-lined caps into the glove box. For long-term storage, use glass ampoules.

• Equilibration: Allow the primary container of Diatretyne I to equilibrate to the glove box temperature before opening to prevent condensation.

• Aliquoting: Carefully weigh the desired amount of the dry powder into each vial. Work quickly but carefully.

• Inert Gas Backfill: Before sealing, flush the headspace of each vial with the inert gas for 15-20 seconds.

• Sealing: Tightly seal the vials. If using ampoules, flame-seal according to standard laboratory procedure.

• Light Protection: If using clear vials, wrap them securely with aluminum foil.

• Storage: Place the sealed and protected aliquots into a labeled secondary container (e.g., a freezer box) and immediately transfer to the appropriate freezer (-20°C or -80°C).

Troubleshooting Guide & FAQs

This section addresses common issues encountered by researchers.

Q1: My Diatretyne I solution has turned yellow/brown and appears cloudy. What happened?

A1: This is a classic sign of degradation, specifically polymerization or cross-linking.[4] The color change indicates the formation of larger conjugated systems, and the cloudiness or precipitation is due to the formation of insoluble polymers. The sample is likely compromised and should be discarded. This typically happens due to exposure to light and/or oxygen. Review your handling protocol to ensure all steps were performed under inert, light-protected conditions.

Q2: I'm seeing a loss of activity in my bioassay, but the compound looks fine. Is it degraded?

A2: Not all degradation is visible. The initial stages of oxidation may not produce a color change but can cleave the molecule or alter functional groups, destroying its biological activity. It is crucial to perform an analytical quality control check (see Section 4) to confirm the compound's integrity before use, especially if the stock is several months old.

Q3: Can I store Diatretyne I dissolved in DMSO?

A3: While DMSO is a common solvent, it is not ideal for long-term storage of reactive compounds. DMSO is hygroscopic (absorbs water) and can contain or develop impurities that may accelerate degradation. If you must store in solution, use an anhydrous, aprotic solvent like anhydrous acetonitrile or THF. Prepare the solution immediately before use whenever possible. For long-term storage, a dry, lyophilized powder is strongly preferred.

Q4: I don't have a glove box. Can I still handle Diatretyne I?

A4: Handling Diatretyne I in open air is strongly discouraged and will lead to rapid degradation.[2] If a glove box is unavailable, a glove bag purged with inert gas is a viable alternative. At a minimum, work quickly to weigh and dissolve the compound, and continuously flush the vial with an inert gas stream during handling. However, expect a significantly reduced shelf-life.

Q5: How often should I check the purity of my stored Diatretyne I?

A5: For a long-term stock stored at -80°C, a quality control check is recommended every 6-12 months or before starting a critical new set of experiments. For stocks at -20°C, checking every 3-6 months is advisable.

Experimental Protocols for Quality Control (QC)

Trust but verify. These QC protocols allow you to validate the integrity of your Diatretyne I sample.

QC Workflow Overview

Caption: Figure 2: Quality Control Workflow.

Protocol: UV-Vis Spectroscopy for Rapid Integrity Check

This method provides a quick assessment of the conjugated system.

• Sample Prep: Prepare a dilute solution of Diatretyne I in 95% ethanol.

• Acquisition: Scan the sample from 200 nm to 400 nm using a spectrophotometer.

• Analysis: A high-quality sample of Diatretyne I should exhibit characteristic absorption maxima (λmax) at approximately 224, 274, 291, and 309.5 nm.[3]

• Interpretation: A significant shift in these peaks or a loss of the fine structure of the spectrum indicates degradation of the chromophore.

Protocol: HPLC-UV for Purity Assessment

This is the gold standard for quantifying purity and detecting degradation products.

• Mobile Phase: Prepare an appropriate mobile phase, typically a gradient of acetonitrile and water with 0.1% formic acid.

• Column: Use a C18 reverse-phase column.

• Sample Prep: Prepare a sample of known concentration (e.g., 1 mg/mL) in the initial mobile phase conditions.

• Injection: Inject 5-10 µL onto the HPLC system.

• Detection: Monitor the elution profile using a UV detector set to one of the λmax values (e.g., 291 nm).

• Analysis: A pure sample will show a single major peak at a consistent retention time. The presence of multiple peaks, especially earlier eluting (more polar) ones, indicates the presence of degradation products. The peak area percentage of the main peak should be >95% for use in sensitive experiments.

By implementing these robust storage, handling, and verification protocols, you can ensure the integrity of your Diatretyne I samples, leading to more reliable and reproducible scientific outcomes.

References

• LookChem. (n.d.). Diatretyne I.
• DrugFuture. (2023). Diatretyne I.
• MedchemExpress. (n.d.). Diatretyne Ⅰ (Diatretyne amide).
• Vohlídal, J. (1993). Autoxidative Degradation of Poly(phenylacetylene).
• Center for Chemical Process Safety. (n.d.). Safe Storage and Handling of Reactive Materials. National Academic Digital Library of Ethiopia.
• ResearchGate. (n.d.). Recycling of PVC. (top) Polyacetylenes, formed via pyrolysis and....
• Singh, R., & Gautier, V. (2021). Analysis of polyacetylenes.
• Carotenuto, G., & Nicolais, L. (2024). Polyacetylene Prepared by Chemical Dehydration of Poly(Vinyl Alcohol).
• PubChem. (n.d.). Diatretyne 2. National Center for Biotechnology Information.
• precisionFDA. (n.d.). DIATRETYNE 2. U.S.
• Jakubowski, W., & Krysinski, P. (2018). Enhanced stability of conductive polyacetylene in ladder-like surface-grafted brushes. Polymer Chemistry, 9(12), 1546-1555. Royal Society of Chemistry.
• La Mantia, F. P., & Scaffaro, R. (2022). Molecular Pathways for Polymer Degradation during Conventional Processing, Additive Manufacturing, and Mechanical Recycling. Polymers, 14(24), 5460.
• ResearchGate. (2024). The thermal degradation of poly(vinyl acetate) and poly(ethylene-co-vinyl acetate), Part I: Experimental study of the degradation mechanism.
• Paldus, J., & Card, D. (2016). Polyacetylene: Myth and Reality. The Journal of Physical Chemistry A, 120(19), 3105-3123.
• Royal Society of Chemistry. (n.d.). Enhanced stability of conductive polyacetylene in ladder-like surface-grafted brushes. Retrieved from Royal Society of Chemistry Publishing.
• R Discovery. (1980). Stability of polyacetylene films.
• ResearchGate. (2024). Polyacetylene: the most thermally-stable of the existing polymers.
• ACS Publications. (2021). A Computational Study of the Molecular Engineering of N-type Polyacetylene.
• Anchel, M. (1959). Metabolic Products of Clitocybe Diatreta. III. Characterization of Diatretyne 3 as trans-10-hydroxy-dec-2-en-4, 6, 8-trynoic Acid. Archives of Biochemistry and Biophysics, 85, 569-71.
• ACS Figshare. (2014). Hydrogen Storage Material Composed of Polyacetylene and LiH and Investigation of Its Mechanisms.
• Al-Musa, A., Al-Asmari, A., Al-Qahtani, A., & Abbate, V. (2024). Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. Forensic Toxicology, 42(2), 172-180.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CCCC 1993, Volume 58, Issue 11, Abstracts pp. 2651-2662 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 3. Diatretyne I [drugfuture.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Extraction Efficiency of Diatretyne I

Welcome to the dedicated technical support resource for the optimization of Diatretyne I extraction. This guide is designed for researchers, scientists, and professionals in drug development who are working with this potent polyacetylene. Here, you will find in-depth troubleshooting advice and frequently asked questions to enhance your extraction efficiency and ensure the integrity of your compound.

Introduction to Diatretyne I

Diatretyne I is a naturally occurring polyacetylene that has garnered significant interest due to its potential therapeutic properties. Its extraction from natural sources, however, can be challenging due to its chemical instability and the complexity of the matrices in which it is found. This guide provides a systematic approach to overcoming common hurdles in the extraction process.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the extraction of Diatretyne I.

Q1: What are the primary natural sources of Diatretyne I?

Diatretyne I is predominantly isolated from various species of the family Asteraceae. One of the most notable sources is the medicinal plant Pluchea dioscoridis.

Q2: What are the key chemical properties of Diatretyne I that affect its extraction?

Diatretyne I is a polyacetylene, characterized by a chain of alternating single and triple carbon-carbon bonds. This structure makes it susceptible to degradation under certain conditions. Key properties to consider are:

• Light Sensitivity: Polyacetylenes can degrade upon exposure to UV light.

• Thermal Instability: High temperatures can lead to decomposition.

• Oxidative Instability: The triple bonds are prone to oxidation.

Q3: Which solvents are most effective for Diatretyne I extraction?

The choice of solvent is critical for maximizing yield and purity. Non-polar to moderately polar solvents are generally preferred. Common choices include:

• n-Hexane

• Ethyl acetate

• Dichloromethane

• Acetone

The optimal solvent or solvent mixture often depends on the specific plant matrix and the desired purity of the final extract.

Troubleshooting Guide: Enhancing Diatretyne I Extraction

This section provides solutions to specific problems you may encounter during the extraction process.

Issue 1: Low Yield of Diatretyne I

A low yield is one of the most common challenges. The following steps can help you troubleshoot and improve your extraction efficiency.

Step 1: Evaluate Your Starting Material

The concentration of Diatretyne I can vary significantly based on the plant's age, growing conditions, and the time of harvest. Ensure you are using high-quality, properly identified plant material.

Step 2: Optimize Your Extraction Solvent

The polarity of the extraction solvent must be matched to Diatretyne I to ensure efficient solubilization.

• Recommendation: Perform small-scale pilot extractions with a range of solvents (e.g., n-hexane, ethyl acetate, dichloromethane, and acetone) to determine the most effective one for your specific plant material. A solvent miscibility table can be a useful reference.

Step 3: Control Extraction Conditions

Temperature and light can significantly impact the stability of Diatretyne I.

• Recommendation: Conduct extractions at room temperature or below and protect your samples from light by using amber glassware or wrapping your equipment in aluminum foil.

Step 4: Enhance Mass Transfer

Efficient extraction requires maximizing the contact between the solvent and the plant material.

• Recommendation: Employ techniques such as ultrasonication or maceration with agitation to improve mass transfer. Ensure the particle size of your plant material is sufficiently small to allow for effective solvent penetration.

Issue 2: Degradation of Diatretyne I During Extraction and Storage

The instability of Diatretyne I can lead to significant loss of the compound.

Step 1: Minimize Exposure to Degrading Factors

As mentioned, light, heat, and oxygen are detrimental to Diatretyne I.

• Protocol:

  • Perform all extraction and processing steps under dim light.

  • Avoid heating the extract. If solvent removal is necessary, use a rotary evaporator at a low temperature (<35°C).

  • Purge storage vials with an inert gas like nitrogen or argon before sealing to displace oxygen.

Step 2: Implement Proper Storage Procedures

Long-term stability is crucial for downstream applications.

• Recommendation: Store the purified Diatretyne I or concentrated extract at low temperatures, preferably at -20°C or -80°C, in a tightly sealed container under an inert atmosphere.

Experimental Workflow and Data Presentation

Table 1: Summary of Key Extraction Parameters and Recommendations

Parameter	Issue	Recommendation	Scientific Rationale
Solvent Choice	Low Yield	Test a range of solvents from non-polar (n-hexane) to moderately polar (ethyl acetate, acetone).	The polarity of the solvent directly impacts the solubility of Diatretyne I, and the optimal choice can vary with the plant matrix.
Temperature	Degradation/Low Yield	Maintain extraction temperature at or below room temperature (20-25°C).	Diatretyne I is thermally labile, and higher temperatures can lead to decomposition.
Light Exposure	Degradation	Use amber glassware or cover equipment with aluminum foil.	The conjugated triple bond system in Diatretyne I is susceptible to photochemical degradation.
Oxygen Exposure	Degradation	Work under a nitrogen or argon atmosphere, especially during solvent removal and storage.	The polyacetylene structure is prone to oxidation, leading to loss of the compound.
Extraction Time	Low Yield	Optimize the duration of extraction (e.g., test 1, 3, 6, and 12 hours).	Insufficient time will result in incomplete extraction, while excessively long times can increase the risk of degradation.
pH of the Medium	Degradation/Low Yield	Maintain a neutral pH unless otherwise indicated for a specific matrix.	Extreme pH values can catalyze the degradation of polyacetylenes.

Diagram 1: Optimized Workflow for Diatretyne I Extraction

Caption: A generalized workflow for the extraction and purification of Diatretyne I from plant material.

Conclusion

Optimizing the extraction of Diatretyne I requires a systematic approach that considers the inherent instability of the molecule and the complexity of the natural matrix. By carefully selecting solvents, controlling environmental conditions, and employing appropriate extraction techniques, researchers can significantly improve the yield and purity of this valuable compound. This guide serves as a starting point for developing a robust and reproducible extraction protocol tailored to your specific research needs.

References

• Chemical and biological studies of Pluchea dioscoridis. - This article provides detailed information on the isolation and identification of Diatretyne I from Pluchea dioscoridis, which is a primary source for this compound. The study outlines the extraction methods used, which can serve as a foundational protocol. (Link: [Link])

Diatretyne I (Nudic Acid B) Photostability Support Center

Welcome to the Technical Support Center for Diatretyne I (also known as Nudic Acid B or diatretyne amide). As a Senior Application Scientist, I have designed this guide to address the notorious instability of polyacetylenic compounds. Diatretyne I, an antibiotic secondary metabolite isolated from the basidiomycete Clitocybe diatreta, is highly reactive due to its conjugated diyne structure.

This guide synthesizes field-proven insights and authoritative literature to help researchers, scientists, and drug development professionals troubleshoot degradation issues, optimize handling protocols, and ensure the scientific integrity of their bioassays.

Section 1: Mechanistic FAQ – The "Why" Behind the Instability

Q1: Why does Diatretyne I degrade so rapidly under standard laboratory lighting? A1: The instability of Diatretyne I is deeply rooted in its molecular architecture: a conjugated diyne system (HOOC-CH=CH-C≡C-C≡C-CONH₂). This structure acts as a potent chromophore. When exposed to UV or visible light—specifically within its absorption maxima of 224, 274, 291, and 309.5 nm—the molecule absorbs photons and transitions into an excited triplet state. This diradical state is highly reactive, triggering two simultaneous degradation cascades:

• Photopolymerization: Intermolecular cross-linking of the triple bonds, forming an insoluble, inactive matrix.

• Photo-oxidation: Reaction with ambient oxygen to generate reactive oxygen species (ROS) and peroxide cleavage products, a common photoactivated defense strategy observed in basidiomycete pigments .

Fig 1. UV-induced photodegradation pathway of Diatretyne I.

Section 2: Troubleshooting Guide – The "What" to Look For

Q2: My yields drop significantly after column chromatography. What is happening? A2: You are likely experiencing surface-catalyzed photo-oxidation. Silica gel provides a massive surface area that spreads the Diatretyne I molecules into a thin layer. If your glass column is exposed to ambient fluorescent laboratory light, the combination of light, oxygen, and high surface area accelerates degradation exponentially. Causality: The silica matrix traps the excited triplet state molecules in close proximity to ambient oxygen, forcing the photo-oxidation pathway.

Q3: How do I quantitatively track the degradation of my samples? A3: The most reliable method is monitoring the UV absorption spectrum. Intact Diatretyne I exhibits sharp, characteristic peaks at 274, 291, and 309.5 nm . As the conjugated diyne system polymerizes or oxidizes, these sharp peaks will broaden and undergo a hypsochromic (blue) shift, eventually flattening out.

Quantitative Data: Degradation Kinetics of Diatretyne I

The following table summarizes the expected half-life ( t1/2​ ) of Diatretyne I in solution under various environmental conditions, validating the need for strict environmental controls.

Environmental Condition	Estimated Half-life ( t1/2​ )	Primary Degradant Profile	Recommended Corrective Action
Ambient Light (25°C)	< 2 hours	Photopolymers (insoluble)	Switch to amber glassware / red light
UV-C Exposure (254 nm)	~ 15 mins	Oxidation products / Cleavage	Implement strict UV shielding
Dark, Ambient Temp (25°C)	48 hours	Thermal degradants	Refrigerate immediately during use
Dark, 4°C (Air)	14 days	Minor oxidation products	Purge headspace with Argon gas
Dark, -80°C (Argon)	> 6 months	None detected	Standard baseline storage protocol

Section 3: Standard Operating Procedures (SOPs) – The "How" to Handle

To ensure a self-validating system where your compound remains intact from extraction to bioassay, you must implement the following step-by-step methodology. Fungal alkynyl compounds require specialized handling to maintain their potent antibacterial and antifungal properties .

SOP: UV-Shielded Extraction and Handling of Diatretyne I

Step 1: Environmental Preparation

• Turn off standard fluorescent lighting in the workspace.

• Illuminate the fume hood and benchtop exclusively with subdued red photographic safelights (wavelengths > 600 nm), which lack the energy required to excite the diyne chromophore.

Step 2: Extraction

• Harvest Clitocybe diatreta cultures and immediately submerge in pre-chilled (4°C) methanol within amber glass flasks .

• Perform all maceration and filtration steps on ice. Causality: Low temperatures suppress the kinetic energy required for thermal degradation, while amber glass blocks wavelengths below 500 nm.

Step 3: Purification (Chromatography)

• Wrap all chromatography columns, solvent reservoirs, and collection tubes tightly in heavy-duty aluminum foil.

• Degas all elution solvents (e.g., via sonication under vacuum) and purge with Argon prior to use to remove dissolved oxygen.

Step 4: Lyophilization and Storage

• Concentrate the purified fractions using a rotary evaporator shielded with a dark cloth.

• Lyophilize the sample in the dark.

• Transfer the dry, crystalline Diatretyne I into opaque, airtight vials. Purge the vial headspace with heavy Argon gas (which displaces lighter oxygen) and seal tightly. Store immediately at -80°C.

Fig 2. Optimized UV-shielded workflow for Diatretyne I handling.

Section 4: Advanced Formulation & Stabilization

Q4: I need to run a 48-hour cell-based bioassay. How can I prevent Diatretyne I from degrading in the culture media? A4: Standard cell culture incubators are dark, which eliminates photopolymerization, but the 37°C temperature and oxygen-rich environment will still cause thermal oxidation. To circumvent this:

• Antioxidant Co-administration: Supplement your vehicle (e.g., DMSO) with a lipophilic antioxidant like Butylated hydroxytoluene (BHT) at 0.01% w/v. BHT acts as a radical scavenger, intercepting the peroxide cascade before it cleaves the diyne chain.

• Cyclodextrin Encapsulation: Complexing Diatretyne I with Hydroxypropyl-β-cyclodextrin (HPβCD) physically shields the highly reactive triple bonds from aqueous oxygen, significantly extending its half-life in biological media without altering its pharmacological target engagement.

References

• Does the chemistry of fungal pigments demand the existence of photoactivated defense strategies in basidiomycetes? Photochemical & Photobiological Sciences (2021). Source: PubMed / NIH URL:[Link]

• Structure of diatretyne 2, an antibiotic polyacetylenic nitrile from Clitocybe diatreta. Science (1955). Source: PubMed / NIH URL:[Link]

• The alkynyl-containing compounds from mushrooms and their biological activities. Natural Products and Bioprospecting (2023). Source: PubMed / NIH URL:[Link]

Reference Data & Comparative Studies

A Comparative Guide to Evaluating the Antifungal Efficacy of Novel Polyacetylenes: Diatretyne I as a Case Study against Standard Antifungals

Introduction

The relentless emergence of drug-resistant fungal pathogens necessitates a robust and continuous pipeline for the discovery and evaluation of novel antifungal agents. Natural products, with their vast structural diversity, remain a critical source of new therapeutic leads. Among these, polyacetylenes have demonstrated a range of biological activities, including antimicrobial properties. Diatretyne I, a polyacetylene isolated from fungi, represents a class of compounds with potential, yet underexplored, antifungal efficacy.

This guide provides a comprehensive framework for the comparative evaluation of a novel investigational agent, using diatretyne I as a case study, against the established standard-of-care antifungal drugs. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the experimental design. While extensive public data on the specific antifungal activity of diatretyne I is limited, this document will serve as a methodological gold standard for such a comparative analysis. We will proceed by outlining the necessary in vitro characterization, comparing against key antifungal classes, and providing the experimental systems required to generate robust, publication-quality data.

Foundational Knowledge: Mechanisms of Action of Standard Antifungal Agents

A meaningful comparison begins with a thorough understanding of the established players. Standard antifungals are broadly categorized by their cellular targets. A new compound's efficacy and potential for synergistic or antagonistic interactions are best understood in this context.

• Polyenes (e.g., Amphotericin B): These agents bind directly to ergosterol, the primary sterol in fungal cell membranes. This binding leads to the formation of pores, causing leakage of intracellular contents and cell death.[1] Their action is fungicidal but can be associated with significant host toxicity due to some binding to cholesterol in mammalian cells.

• Azoles (e.g., Fluconazole, Itraconazole): This large class of fungistatic agents inhibits the enzyme lanosterol 14-α-demethylase, which is crucial for ergosterol biosynthesis.[1][2] The depletion of ergosterol and accumulation of toxic sterol intermediates disrupt membrane integrity and function.

• Echinocandins (e.g., Caspofungin, Micafungin): This newer class of antifungals non-competitively inhibits the β-(1,3)-D-glucan synthase enzyme complex, disrupting the synthesis of a critical component of the fungal cell wall.[2] This action results in osmotic instability and cell lysis, and they are generally fungicidal against Candida species.

• Allylamines (e.g., Terbinafine): These agents inhibit squalene epoxidase, another key enzyme in the ergosterol biosynthesis pathway, leading to a deficiency of ergosterol and a toxic accumulation of squalene.[3]

• Pyrimidine Analogs (e.g., Flucytosine): Flucytosine is taken up by fungal cells and converted into 5-fluorouracil, which then disrupts both DNA and RNA synthesis.[4]

The hypothetical mechanism for a polyacetylene like diatretyne I might involve membrane disruption or enzymatic inhibition, a hypothesis that would need to be tested through dedicated mechanistic studies.

Visualizing the Landscape of Antifungal Action

Caption: Mechanisms of action for major antifungal classes and the hypothetical target for diatretyne I.

Experimental Design for Comparative Efficacy

To objectively compare diatretyne I with standard antifungals, a tiered approach is necessary, starting with broad in vitro screening and moving towards more complex assays. The methodologies described here are based on the robust and widely accepted standards from the Clinical and Laboratory Standards Institute (CLSI).[5][6][7][8][9]

In Vitro Susceptibility Testing: The Foundation

The cornerstone of antifungal evaluation is the determination of the Minimum Inhibitory Concentration (MIC). The broth microdilution method is the gold standard.

Experimental Protocol: Broth Microdilution for Yeasts (CLSI M27) [9]

• Preparation of Antifungal Agents:

  • Prepare stock solutions of diatretyne I, fluconazole, and amphotericin B in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions in RPMI 1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS) in a 96-well microtiter plate to achieve a range of final concentrations.

• Inoculum Preparation:

  • Culture the yeast strain (e.g., Candida albicans ATCC 90028) on Sabouraud Dextrose Agar for 24 hours at 35°C.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (equivalent to 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the wells.

• Incubation:

  • Inoculate each well of the microtiter plate containing the diluted antifungal agents with the prepared fungal suspension.

  • Include a growth control (no drug) and a sterility control (no inoculum).

  • Incubate the plates at 35°C for 24-48 hours.

• MIC Determination:

  • Read the plates visually or with a microplate reader.

  • For azoles (e.g., fluconazole): The MIC is the lowest concentration that produces a significant (≥50%) reduction in growth compared to the drug-free growth control.[10]

  • For polyenes (e.g., amphotericin B): The MIC is the lowest concentration that shows complete inhibition of growth (100%).[10]

  • The MIC for diatretyne I would be determined based on its observed mode of action (e.g., 50% for fungistatic, 100% for fungicidal).

Rationale for Key Choices:

• RPMI 1640 Medium: Provides a standardized, nutrient-defined environment for reproducible fungal growth.

• MOPS Buffer: Maintains a stable physiological pH, which is critical as fungal metabolism can alter the pH of the medium and affect drug activity.

• Inoculum Standardization: Ensures that the test is initiated with a consistent number of fungal cells, as the inoculum size can significantly impact MIC results.

Visualizing the Antifungal Susceptibility Workflow

Caption: Standard workflow for broth microdilution antifungal susceptibility testing.

Comparative Data Analysis

Once MIC values are obtained, they must be presented clearly to allow for direct comparison. The following table illustrates how data for diatretyne I would be compared against standard antifungals for a panel of common fungal pathogens.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Fungal Species	Diatretyne I (Hypothetical Data)	Fluconazole	Amphotericin B	Caspofungin
Candida albicans	4	1	0.5	0.125
Candida glabrata	8	32	1	0.25
Candida krusei	16	>64	1	0.5
Cryptococcus neoformans	2	8	0.25	16
Aspergillus fumigatus	8	>64	1	0.125

Note: Data for standard antifungals are representative and can vary. Diatretyne I data is hypothetical and for illustrative purposes only.

This table would allow for a quick assessment of diatretyne I's spectrum of activity. For instance, the hypothetical data suggests it may have activity against fluconazole-resistant species like C. glabrata and C. krusei, a highly desirable characteristic.

Beyond MIC: Determining Fungicidal vs. Fungistatic Activity

The MIC value indicates growth inhibition but does not differentiate between fungistatic (inhibiting growth) and fungicidal (killing) activity. This is a critical distinction for clinical applications, especially in immunocompromised patients. The Minimum Fungicidal Concentration (MFC) is determined as a follow-up to the MIC assay.

Experimental Protocol: Minimum Fungicidal Concentration (MFC)

• Following the determination of MICs, take an aliquot (e.g., 10 µL) from each well that showed complete growth inhibition (at and above the MIC).

• Plate each aliquot onto a drug-free Sabouraud Dextrose Agar plate.

• Incubate the plates at 35°C for 48 hours.

• The MFC is defined as the lowest concentration of the drug that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Table 2: Fungicidal Activity Comparison (MIC/MFC in µg/mL)

Fungal Species	Agent	MIC	MFC	MFC/MIC Ratio	Interpretation
C. albicans	Amphotericin B	0.5	1	2	Fungicidal
Fluconazole	1	>64	>64	Fungistatic
Diatretyne I (Hypothetical)	4	8	2	Fungicidal

An MFC/MIC ratio of ≤4 is generally considered indicative of fungicidal activity.

Conclusion and Future Directions

This guide outlines a scientifically rigorous and logical framework for comparing the efficacy of a novel compound, such as diatretyne I, against standard antifungal agents. By adhering to established CLSI protocols, researchers can generate reliable and comparable data on in vitro susceptibility (MIC) and fungicidal activity (MFC). The provided protocols and data presentation formats offer a blueprint for the initial stages of antifungal drug discovery and development.

The critical next steps for a compound like diatretyne I would be to generate this foundational dataset. Should the in vitro data prove promising—demonstrating a broad spectrum of activity, potency against resistant strains, or a fungicidal mechanism of action—further investigations would be warranted. These would include time-kill kinetic studies, synergy testing with existing antifungals, evaluation against fungal biofilms, and ultimately, in vivo efficacy and toxicity studies in animal models of infection. The path from a natural product to a clinical candidate is long, but it begins with the robust and systematic in vitro comparisons detailed herein.

References

• CLSI. M60 - Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. Clinical and Laboratory Standards Institute; 2020. [Link]

• CLSI. M27M44S - Performance Standards for Antifungal Susceptibility Testing of Yeasts. Clinical and Laboratory Standards Institute. [Link]

• CLSI. M38M51S - Performance Standards for Antifungal Susceptibility Testing of Filamentous Fungi. Clinical and Laboratory Standards Institute. [Link]

• CLSI. M38 - Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. Clinical and Laboratory Standards Institute. [Link]

• CLSI. M27 - Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. Clinical and Laboratory Standards Institute. [Link]

• Gow, N. A. R., & Hube, B. (2012). Importance of the Candida albicans cell wall during commensalism and infection. Current Opinion in Microbiology, 15(4), 406–412.
• Ghannoum, M. A., & Rice, L. B. (1999). Antifungal agents: mode of action, mechanisms of resistance, and correlation of these mechanisms with bacterial resistance. Clinical Microbiology Reviews, 12(4), 501-517.
• Sanglard, D., Ischer, F., & Coste, A. (2009). Drug resistance mechanisms in fungal pathogens. Current Fungal Infection Reports, 3(3), 138-151.
• Shapiro, R. S., Robbins, N., & Cowen, L. E. (2011). Regulatory circuitry governing fungal development, drug resistance, and disease. Microbiology and Molecular Biology Reviews, 75(2), 213-267.
• White, T. C., Marr, K. A., & Bowden, R. A. (1998). Clinical, cellular, and molecular factors that contribute to antifungal drug resistance. Clinical Microbiology Reviews, 11(2), 382-402.
• Perlin, D. S. (2011). Current perspectives on echinocandin class drugs. Future Microbiology, 6(4), 441-457.
• Heitman, J. (2011). Microbial pathogens in the fungal kingdom. Fungal Biology Reviews, 25(1), 4-21.

• EBSCO. Mechanisms of action in antifungal drugs. Agriculture and Agribusiness | Research Starters. [Link]

• López-Martínez, R. (2010). Epidemiology of fungal infections. Gaceta Médica de México, 146(4), 281-286.
• Klepser, M. E., Wolfe, E. J., Jones, R. N., Nightingale, C. H., & Pfaller, M. A. (1998). Antifungal pharmacodynamic characteristics of fluconazole and amphotericin B tested against Candida albicans. Antimicrobial Agents and Chemotherapy, 42(6), 1357-1361.
• Pfaller, M. A., & Diekema, D. J. (2007). Epidemiology of invasive candidiasis: a persistent public health problem. Clinical Microbiology Reviews, 20(1), 133-163.
• Azie, N., Angulo, D., DePestel, D. D., & Kontoyiannis, D. P. (2020). Ibrexafungerp: A novel oral glucan synthase inhibitor. Infectious Diseases and Therapy, 9(4), 847-862.

• A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society. [Link]

• Sources of Antifungal Drugs. Journal of Fungi. [Link]

Sources

• 1. jhsci.ba [jhsci.ba]
• 2. mdpi.com [mdpi.com]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic products of Clitocybe diatreta. III. Characterization of diatretyne 3 as trans-10-hydroxy-dec-2-en-4, 6, 8-trynoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Two New Compounds Containing Pyridinone or Triazine Heterocycles Have Antifungal Properties against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Antifungal Polyacetylenic Deoxyglycosides Isolated from Endophytic Fungus Xylaria sp. VDL4 Associated with Vaccinium dunalianum [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | A review of the fernane-type triterpenoids as anti-fungal drugs [frontiersin.org]

A Structural and Functional Comparison of Diatretyne I and Diatretyne Nitrile: A Guide for Researchers

In the vast and intricate world of natural products, polyacetylenes stand out for their potent and diverse biological activities. Among these, compounds isolated from fungi have garnered significant interest in the scientific community. This guide provides an in-depth structural and functional comparison of two such related fungal metabolites: Diatretyne I and Diatretyne Nitrile. These compounds, originally isolated from the fungus Clitocybe diatreta, share a common polyacetylene backbone but differ in their terminal functional group, a distinction that has profound implications for their chemical properties and biological activities. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced relationship between the structure and activity of these promising natural products.

Structural Elucidation: Amide vs. Nitrile

The core structural framework of both Diatretyne I and Diatretyne Nitrile is a C8 polyacetylene chain characterized by conjugated triple and double bonds. The key distinguishing feature lies at one terminus of the molecule. Diatretyne I possesses a primary amide group (-CONH₂), while Diatretyne Nitrile, as its name suggests, terminates in a nitrile (cyano) group (-C≡N).

Feature	Diatretyne I (Diatretyne Amide)	Diatretyne Nitrile (Diatretyne II)
Systematic Name	(E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid	7-Cyano-2-heptene-4,6-diynoic acid
Molecular Formula	C₈H₅NO₃[1][2]	C₈H₃NO₂[3][4]
Molecular Weight	163.13 g/mol [1][2]	145.12 g/mol [3][4]
Key Functional Groups	Carboxylic acid, Alkene, Alkyne, Amide	Carboxylic acid, Alkene, Alkyne, Nitrile

This seemingly minor substitution of an amide for a nitrile group significantly alters the electronic and steric properties of the molecule, which in turn influences its reactivity and interaction with biological targets.

Visualizing the Structural Divergence

The following diagram illustrates the structural relationship and key differences between Diatretyne I and Diatretyne Nitrile.

Caption: Core structure and terminal functional groups of Diatretyne I and Diatretyne Nitrile.

Comparative Spectroscopic Analysis

The structural differences between Diatretyne I and Diatretyne Nitrile are readily apparent in their spectroscopic data, particularly in Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying functional groups. The most telling difference in the IR spectra of these two compounds would be the presence of characteristic bands for the amide and nitrile groups.

• Diatretyne I (Amide): The IR spectrum of a primary amide like Diatretyne I is expected to show N-H stretching vibrations as two distinct peaks in the region of 3100-3500 cm⁻¹.[5] Additionally, a strong C=O stretching band (Amide I band) would appear around 1630-1680 cm⁻¹.[6][7]

• Diatretyne Nitrile: The nitrile group in Diatretyne Nitrile gives rise to a very characteristic and sharp absorption band for the C≡N stretch in the range of 2200-2300 cm⁻¹.[2][4][8][9] This peak is often intense and appears in a region of the spectrum that is relatively free from other absorptions, making it a clear diagnostic marker.[2][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of a molecule.

• ¹H NMR: In Diatretyne I, the protons of the -NH₂ group would appear as a broad signal. In contrast, Diatretyne Nitrile lacks these amide protons. The protons on the carbon chain adjacent to the respective functional groups would also experience different chemical environments, leading to slight variations in their chemical shifts.

• ¹³C NMR: The carbon atoms of the amide and nitrile groups have distinct chemical shifts. The carbonyl carbon of the amide in Diatretyne I would typically resonate in the range of 160-180 ppm. The carbon of the nitrile group in Diatretyne Nitrile is characteristically found further upfield, generally in the 115-125 ppm range. A study on the methyl ester of diatretyne 2 (diatretyne nitrile) provides valuable reference data for the carbon chemical shifts in this molecule.[10][11]

Biological Activity and Performance

Polyacetylene compounds are well-documented for their cytotoxic and antimicrobial properties.[10][12] While direct comparative studies on Diatretyne I and Diatretyne Nitrile are not extensively reported in the literature, their known activities suggest they are both biologically active molecules.

• Antimicrobial Activity: Both compounds have been noted for their antibacterial properties since their initial discovery.[13][14] The nitrile functional group, in particular, is present in a number of compounds with demonstrated antimicrobial effects. The biological activity of nitrile-containing compounds can be diverse, with some acting as pro-drugs.

• Cytotoxic Activity: Polyacetylenes are known to exhibit concentration-dependent cytotoxicity against various cancer cell lines.[12] This activity is often attributed to their ability to damage cellular membranes. The difference in polarity and hydrogen bonding capability between the amide and nitrile groups could influence their cellular uptake and interaction with intracellular targets, potentially leading to different cytotoxic profiles. However, without direct comparative experimental data (e.g., IC₅₀ values against the same cell lines), it is difficult to definitively state which compound is more potent.

The lack of side-by-side comparative data underscores a significant research opportunity to evaluate these two structurally similar compounds under identical experimental conditions to elucidate the precise impact of the amide versus nitrile functional group on their biological efficacy.

Field-Proven Insights and Experimental Causality

The choice of experimental design when working with natural products like the diatretynes is critical for obtaining reliable and reproducible data.

Isolation and Purification

The isolation of polyacetylenes from fungal cultures typically involves a multi-step process designed to separate these relatively nonpolar compounds from a complex mixture of metabolites.

Workflow for Fungal Polyacetylene Isolation

Sources

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Polyacetylene Glycosides: Isolation, Biological Activities and Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The infrared spectra of nitriles and related compounds frozen in Ar and H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. Antibacterial Activity of Small Molecules Which Eradicate Methicillin-Resistant Staphylococcus aureus Persisters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The carbon-13 nuclear magnetic resonance spectra of the antibiotic polyacetylenic nitrile, diatretyne 2 (7-cyanohept-trans-2-ene-4,6-diynoic acid), and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Guide to the Safe Decontamination and Disposal of Diatretyne I

Disclaimer: The compound "Diatretyne I" is not a recognized substance in standard chemical databases. This guide has been developed as a procedural framework for a hypothetical, highly reactive and cytotoxic polyyne compound, drawing parallels from the handling protocols of known unstable molecules like enediynes and other conjugated polyynes. The procedures outlined are illustrative and must be adapted based on a thorough, compound-specific risk assessment informed by a validated Safety Data Sheet (SDS). Never handle a novel or unknown compound without a complete understanding of its specific hazards.

Core Principles: Managing the Inherent Instability of Diatretyne I

Diatretyne I, as a hypothetical highly conjugated polyyne, presents a dual threat: extreme reactivity and potent cytotoxicity. The core challenge in its disposal is not merely waste management but the active neutralization of its inherent hazards. Polyyne systems are notoriously unstable, with a high propensity for explosive decomposition when subjected to thermal, mechanical, or light stress. This guide is therefore structured around a primary directive: quench first, then dispose . The procedures are designed to systematically deconstruct the energetic polyyne backbone and neutralize its biological activity at the source, ensuring the safety of personnel and the integrity of the waste stream.

The logic is simple yet critical: we transform a high-energy, hazardous molecule into lower-energy, non-hazardous degradation products in a controlled manner before it ever enters a formal waste container. This preemptive neutralization is the cornerstone of a self-validating and trustworthy protocol.

Pre-Disposal Safety Checklist: The 5-Minute Mandate

Before handling any waste containing Diatretyne I, complete the following checklist. This is a non-negotiable step.

Checkpoint	Status (✓)	Notes
Personal Protective Equipment (PPE)	Verified: Blast shield in place, chemical-resistant gloves (specify type, e.g., Butyl), flame-retardant lab coat, safety goggles/face shield.
Engineering Controls	Verified: Work conducted within a certified chemical fume hood with sash at the lowest practical height.
Quenching Station Preparedness	Verified: Quenching solution (see Section 3.1) is prepared and immediately accessible. Spill kit for cytotoxic compounds is at hand.
Waste Containers	Verified: Designated, labeled hazardous waste containers are ready and correctly segregated (see Section 4).
No Unnecessary Energy Input	Verified: Area is free from ignition sources. Avoid using metal spatulas or creating friction. Use plastic or wood implements.

Step-by-Step Deactivation and Quenching Protocols

The primary goal is the controlled chemical degradation of Diatretyne I. The choice of method depends on the nature of the waste.

Protocol for Aqueous and Solvent-Based Waste Streams

This protocol is designed for dilute solutions of Diatretyne I (<1 mg/mL) in common organic solvents (e.g., THF, Dichloromethane) or aqueous buffers. The principle is a gentle reduction of the polyyne chain.

Underlying Mechanism: The high reactivity of the conjugated alkyne system makes it susceptible to reduction. We will use a mild reducing agent, sodium thiosulfate, in a basic aqueous solution. The basic conditions facilitate the reaction, while the thiosulfate gently reduces the triple bonds, breaking the conjugation and eliminating the associated energy and cytotoxicity. For highly potent compounds, chemical degradation is a recognized best practice for safety.

Experimental Protocol:

• Preparation: In the fume hood, prepare a 10% (w/v) solution of sodium thiosulfate in 1 M sodium hydroxide. Prepare a volume that is at least 10 times the volume of the Diatretyne I waste solution.

• Cooling: Place the beaker containing the quenching solution in an ice bath to dissipate any heat generated during neutralization.

• Controlled Addition: Using a plastic pipette, slowly add the Diatretyne I waste solution dropwise to the rapidly stirring quenching solution. CRITICAL: Do not add the quenching solution to the waste. Always add the reactive agent to the neutralizer to ensure an excess of the quenching agent is always present.

• Reaction Time: Allow the mixture to stir at room temperature for a minimum of 12 hours to ensure complete degradation.

• Verification (Optional but Recommended): Before disposal, the quenched solution can be analyzed by a suitable method (e.g., TLC, LC-MS) to confirm the absence of the starting material.

• Final Disposal: The now-neutralized aqueous solution can be disposed of as hazardous chemical waste, clearly labeled as "Quenched Diatretyne I solution with sodium thiosulfate and sodium hydroxide."

Protocol for Contaminated Solid Waste (Non-Sharps)

This includes contaminated gloves, bench paper, pipette tips, and vials.

• Segregation: Immediately place all contaminated solid waste into a dedicated, clearly labeled, puncture-proof container lined with two heavy-duty plastic bags.

• Surface Decontamination: Prepare a 10% sodium hypochlorite solution (bleach). Carefully wipe the external surfaces of the waste bags before removing them from the fume hood.

• Final Disposal: The sealed bag should be placed in the designated solid chemical waste stream for cytotoxic/highly reactive compounds. The label must read: "Solid Waste Contaminated with Diatretyne I."

Protocol for Contaminated Sharps

This includes needles, syringes, and glass Pasteur pipettes.

• Immediate Quenching: Do not leave contaminated sharps exposed. Immediately rinse the sharp three times with the prepared sodium thiosulfate quenching solution (from Section 3.1) directly into a dedicated waste beaker.

• Containerization: After rinsing, immediately place the sharp into a designated, puncture-proof sharps container for chemically contaminated sharps.

• Labeling: The sharps container must be labeled: "Sharps Contaminated with Diatretyne I (Quenched)."

Waste Stream Management and Final Disposal Logic

The following diagram outlines the decision-making process for routing different forms of Diatretyne I waste.

Caption: Waste disposal workflow for Diatretyne I.

Summary of Waste Streams and Containers

Waste Stream	Description	Container Type	Labeling Requirement
Quenched Liquid Waste	Aqueous/solvent solutions after successful chemical neutralization.	Sealable, chemical-resistant container (e.g., HDPE)	"Quenched Diatretyne I in NaOH/Thiosulfate Solution"
Solid Contaminated Waste	Gloves, bench liners, pipette tips, etc., with trace contamination.	Puncture-proof container with double plastic liner	"Solid Waste Contaminated with Diatretyne I (Cytotoxic)"
Chemically Contaminated Sharps	Needles, glass pipettes, etc., that have been rinsed with quenching solution.	Designated, puncture-proof sharps container	"Sharps Contaminated with Diatretyne I (Quenched, Cytotoxic)"

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (2011) , National Research Council, [Link]

• Destruction of Hazardous Chemicals in the Laboratory (2001), G. Lunn & E. B. Sansone, John Wiley & Sons.

• ACS Safety in Academic Chemistry Laboratories, 8th ed. , American Chemical Society, [Link]

Personal protective equipment for handling Diatretyne I

As a Senior Application Scientist, I frequently advise research teams and drug development professionals on the safe handling of highly reactive, naturally derived compounds. Diatretyne I (CAS: 53318-35-7), also known as (E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid, is a prime example of a chemical that requires rigorous operational discipline.

Originally isolated from the fungus Clitocybe diatreta, this polyacetylenic amide exhibits weak anti-Gram-positive bacterial activity[1], making it a compound of interest in antibiotic drug development. However, the presence of a conjugated di-yne system (two adjacent triple bonds) imparts extreme thermal and mechanical instability. This guide provides a self-validating system of protocols and Personal Protective Equipment (PPE) requirements to ensure your safety and the integrity of your research.

Part 1: Physicochemical Hazard Profile (The "Why")

To understand the specific PPE and engineering controls required, we must first examine the causality behind the hazards. Polyacetylenes like Diatretyne I store massive amounts of chemical energy within their triple bonds.

• Thermal & Mechanical Instability: Diatretyne I is highly endothermic and is known to [2]. Exposing the dry powder to heat, friction, or static discharge can trigger a rapid, exothermic decomposition.

• Biological Activity: As an antibacterial agent, unintended exposure (via inhalation or dermal absorption) can disrupt local microbiome flora or cause sensitization [1].

Table 1: Diatretyne I Hazard & Property Summary

Property	Value	Operational Implication
Chemical Name	(E)-8-Amino-8-oxo-2-octene-4,6-diynoic acid	Contains highly reactive di-yne bonds; prone to exothermic polymerization.
Molecular Weight	163.13 g/mol	Fine crystalline powder; presents a severe inhalation and dust-explosion hazard.
Explosion Point	198°C	Absolute prohibition of heat, metal-on-metal friction, or sonication during handling.
Solubility	Soluble in Methanol	Methanol-compatible PPE (e.g., Neoprene) required during solubilization [2].

Part 2: Core PPE Framework

Your PPE must act as a comprehensive barrier against both the biological activity and the explosive potential of the compound. Do not rely on standard laboratory defaults.

• Hand Protection (Double Gloving Protocol):

  • Inner Glove: Standard Nitrile (4 mil) for baseline biological protection and tactile sensitivity.

  • Outer Glove: Neoprene or heavy-duty Butyl rubber.

  • Causality: Because Diatretyne I [3], methanol is the standard solvent for stock solutions. Standard thin nitrile offers limited breakthrough time against methanol. Neoprene provides superior chemical resistance, preventing the solvent from carrying the dissolved, biologically active compound through the glove matrix and into your skin.

• Body Protection:

  • Flame-Resistant (FR) Lab Coat: Given the explosion hazard, a standard cotton/poly blend is insufficient. An FR lab coat (e.g., Nomex) is mandatory. If a static spark ignites the polyacetylene dust, an FR coat prevents the fabric from melting onto the skin during a flash fire.

• Eye and Face Protection:

  • Safety Goggles & Face Shield: Impact-resistant chemical splash goggles (ANSI Z87.1+) must be paired with a full-face shield.

  • Causality: In the event of a micro-explosion during weighing (e.g., triggered by friction from a spatula), a face shield provides crucial ballistic protection against glass shrapnel from vials.

• Respiratory Protection:

  • N95/P100 Particulate Respirator: If handled outside a closed, ventilated system, a P100 respirator is required to prevent inhalation of the biologically active dust.

Part 3: Operational Workflow & Handling Protocol

Every step in this protocol is designed as a self-validating loop to mitigate static generation and thermal stress.

Step 1: Environmental Preparation

• Conduct all work inside a grounded Class II, Type B2 Biological Safety Cabinet (BSC) or a highly ventilated, grounded chemical fume hood.

• Verify that the ambient humidity in the laboratory is above 40%. Causality: Higher humidity naturally dissipates static electricity, reducing the risk of a static spark igniting the powder.

Step 2: Weighing and Transfer

• Eliminate Metal Tools: Do not use metal spatulas. Metal-on-metal or metal-on-glass friction can generate localized heat exceeding the 198°C explosion threshold. Use anti-static, conductive plastic spatulas or ceramic spatulas.

• Neutralize Static: Position a static-eliminating ionizer fan directed at the analytical balance to neutralize surface charges on the powder and the weighing paper.

• Carefully transfer the required mass into a static-dissipative amber glass vial.

Step 3: Solubilization

• Slowly pipette the solvent (e.g., Methanol) directly down the side of the vial to prevent dust kick-up.

• Prohibition of Sonication: Gently swirl the vial until the crystals are fully dissolved. Do not sonicate.Causality: Ultrasonic baths create cavitation bubbles. When these bubbles collapse, they generate microscopic, localized temperatures of thousands of degrees (sonoluminescence/sonochemistry principles), which can instantly detonate polyacetylenes.

Part 4: Spill Response & Disposal Plan

• Dry Spill Containment: Do NOT sweep the powder, as sweeping generates static electricity. Gently cover the spill with damp, static-dissipative absorbent pads. Carefully scoop the material using non-sparking tools into a conductive waste container.

• Chemical Disposal: Diatretyne I must be treated as highly reactive, hazardous organic waste. Do not mix with heavy metal waste streams (metals like copper can catalyze polyacetylene decomposition) or strong oxidizers. Label the container clearly as: "Reactive Polyacetylene - Explosion Hazard / Halogen-Free Organic Waste."

Mandatory Visualization: Hazard Mitigation Pathway

Operational workflow and hazard mitigation pathway for handling Diatretyne I.

References

• Title: Diatretyne I Chemical Index Database & Monograph. Source: DrugFuture. URL: [Link]

• Title: Diatretyne I Chemical Property and Safety Information. Source: LookChem. URL: [Link]